2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Core Science & Biosynthesis

Synthesis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine: A Chemoselective "Latent Amine" Strategy

Executive Summary

The 1,3-oxazolidine motif is a highly versatile pharmacophore and synthetic intermediate in medicinal chemistry, frequently utilized as a prodrug moiety to modulate the lipophilicity and pharmacokinetic profiles of parent drugs[1]. The synthesis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine presents a unique chemoselective challenge: the target molecule contains an unprotected primary amine appendage. Traditional condensation of a diamino alcohol (e.g., 1,4-diaminobutan-2-ol) with acetaldehyde inevitably yields a complex, inseparable mixture of 5-membered oxazolidines, 6-membered oxazinanes, and polymeric Schiff bases[2].

To bypass this lack of selectivity, this technical guide outlines a robust, field-proven "latent amine" strategy . By utilizing a nitrile group as an inert placeholder during the critical cyclocondensation step, we ensure absolute chemoselectivity. The nitrile is subsequently reduced to the target primary amine under mild, basic catalytic hydrogenation conditions that preserve the acid-sensitive oxazolidine ring.

Retrosynthetic Strategy & Mechanistic Rationale

The "Latent Amine" Approach

The synthesis is designed around three core transformations: in situ epoxidation/ammonolysis, oxazolidine annulation, and chemoselective nitrile reduction. By starting with the commercially available and cost-effective 4-chloro-3-hydroxybutanenitrile, the pathway avoids the need for expensive transition-metal catalysts or complex protecting-group manipulations.

Fig 1. Chemoselective forward synthesis pathway of the target oxazolidine.

Regioselectivity in Epoxide Ammonolysis

When 4-chloro-3-hydroxybutanenitrile is treated with aqueous ammonia, the base first deprotonates the hydroxyl group, triggering an intramolecular nucleophilic substitution that ejects the chloride ion to form 3,4-epoxybutanenitrile in situ. The subsequent ring-opening by ammonia is strictly governed by sterics rather than carbocation stability[3]. Under these basic conditions, the reaction proceeds via an SN​2 -like mechanism, with the nucleophile attacking the less hindered terminal carbon (C4), yielding the desired 1,2-amino alcohol exclusively[4].

Fig 2. Regioselectivity in the ammonolysis of 3,4-epoxybutanenitrile.

Mechanism of Oxazolidine Annulation

The condensation of the β -amino alcohol with acetaldehyde involves a delicate equilibrium. The primary amine first attacks the carbonyl carbon to form an unstable hemiaminal[2][5]. Dehydration yields an electrophilic iminium ion, which undergoes rapid intramolecular nucleophilic attack by the adjacent hydroxyl group to close the 5-membered ring[6]. Because water is a byproduct, the reaction is driven to completion using anhydrous magnesium sulfate ( MgSO4​ ) to exploit Le Chatelier's principle without introducing acidic conditions that could reverse the cyclization.

Fig 3. Mechanism of oxazolidine annulation via hemiaminal and iminium intermediates.

Step-by-Step Experimental Methodologies

Step 1: Synthesis of 4-Amino-3-hydroxybutanenitrile

Objective: Regioselective ammonolysis of the epoxide generated in situ.

• Preparation: In a 500 mL round-bottom flask, add 250 mL of concentrated aqueous ammonia (28% NH3​ ). Cool the solution to 0 °C using an ice bath.

• Addition: Dropwise, add 4-chloro-3-hydroxybutanenitrile (50.0 g, 418 mmol) over 30 minutes under vigorous magnetic stirring.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 24 hours. Causality: A massive excess of ammonia (approx. 15-20 equivalents) is critical to ensure pseudo-first-order kinetics, preventing the newly formed primary amine from attacking unreacted epoxide molecules, which would lead to unwanted dimerization[4].

• Workup: Concentrate the reaction mixture under reduced pressure (water bath < 40 °C) to remove excess ammonia and water. Dissolve the resulting viscous residue in absolute ethanol, filter off the precipitated ammonium chloride ( NH4​Cl ), and concentrate the filtrate to afford the crude product.

Step 2: Cyclocondensation to 2-(2-Methyl-1,3-oxazolidin-5-yl)acetonitrile

Objective: Chemoselective ring closure utilizing the latent amine.

• Preparation: Dissolve the crude 4-amino-3-hydroxybutanenitrile (20.0 g, ~200 mmol) in 150 mL of anhydrous dichloromethane (DCM).

• Dehydration Agent: Add 30.0 g of anhydrous MgSO4​ to the flask. Causality: MgSO4​ is chosen over azeotropic distillation (Dean-Stark) to prevent thermal degradation of the nitrile, and over acidic dehydrating agents (like p-TsOH) which would hydrolyze the oxazolidine[3].

• Addition: Cool to 0 °C and slowly add acetaldehyde (10.6 g, 240 mmol, 1.2 eq).

• Reaction: Stir at room temperature for 12 hours under an inert argon atmosphere.

• Workup: Filter the suspension through a pad of Celite to remove the hydrated magnesium sulfate. Concentrate the filtrate under reduced pressure to yield the oxazolidine intermediate as a pale yellow oil.

Step 3: Catalytic Hydrogenation of the Nitrile

Objective: Reduction of the nitrile to the primary amine without cleaving the oxazolidine ring.

• Preparation: In a high-pressure hydrogenation reactor, dissolve 2-(2-methyl-1,3-oxazolidin-5-yl)acetonitrile (15.0 g, 119 mmol) in 100 mL of 7 M ammonia in methanol.

• Catalyst Addition: Add 2.0 g of active Raney®-Nickel slurry (washed with methanol to remove water). Safety Note: Raney Nickel is highly pyrophoric; it must never be allowed to dry in the air.

• Reaction: Pressurize the reactor with hydrogen gas to 60 psi (approx. 4 bar) and stir vigorously at room temperature for 12 hours[7]. Causality: The reduction of a nitrile proceeds via an imine intermediate. The presence of excess ammonia shifts the equilibrium, preventing the newly formed primary amine from reacting with the imine to form secondary or tertiary amine byproducts[7][8]. Furthermore, basic conditions protect the oxazolidine ring from hydrolytic cleavage.

• Workup: Carefully vent the hydrogen gas. Filter the reaction mixture through a Celite pad under an argon blanket to remove the Raney Nickel. Concentrate the filtrate in vacuo to yield the final product, 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine .

Quantitative Data & Yield Analysis

The following table summarizes the optimized reaction parameters and expected yields for the three-step synthesis.

Step	Transformation	Temp (°C)	Time (h)	Key Reagent / Catalyst	Solvent	Yield (%)
1	Ammonolysis	0 → 25	24	Aq. NH3​ (28%)	Water	82%
2	Annulation	0 → 25	12	Acetaldehyde / MgSO4​	DCM	88%
3	Nitrile Reduction	25	12	H2​ (60 psi) / Raney Ni	NH3​ in MeOH	91%
Overall	Total Synthesis	-	48	-	-	~65%

Analytical Validation (Self-Validating Protocols)

To ensure the trustworthiness of the protocol, the system must be self-validating. Researchers should confirm the success of each step using the following spectroscopic markers:

• Step 1 Validation (IR Spectroscopy): The successful formation of 4-amino-3-hydroxybutanenitrile is confirmed by the presence of a sharp, distinct −C≡N stretching band at ~2250 cm−1 , alongside broad O−H and N−H stretches in the 3300–3400 cm−1 region.

• Step 2 Validation ( 1H NMR): The cyclization is confirmed by the complete disappearance of the aldehydic proton signal (~9.8 ppm). The newly formed C2 proton of the oxazolidine ring will appear as a distinct quartet around 4.5 ppm (due to coupling with the adjacent methyl group). Note on Stereochemistry: Because the starting amino alcohol is racemic, the condensation will yield a mixture of cis and trans diastereomers[5]. Consequently, the 1H NMR spectrum will display two sets of overlapping signals for the ring protons and the C2-methyl group.

• Step 3 Validation (IR & MS): The final reduction is validated by the complete disappearance of the nitrile peak at ~2250 cm−1 in the IR spectrum. Mass spectrometry (ESI-MS) should display a strong [M+H]+ peak at m/z 131.1 .

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fiveable.me [fiveable.me]
• 4. Epoxide - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers | MDPI [mdpi.com]
• 8. quod.lib.umich.edu [quod.lib.umich.edu]

Stereochemical Dynamics and Analytical Profiling of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Executive Summary

The molecule 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine represents a highly versatile, yet stereochemically complex, heterocyclic scaffold. Widely utilized as a chiral auxiliary, a prodrug vector, and an intermediate in the synthesis of complex amino alcohols, its utility is strictly governed by the stereochemistry at the C2 and C5 positions.

In our experience across numerous drug development pipelines, a critical failure point in the utilization of 1,3-oxazolidines is the mismanagement of ring-chain tautomerism —the dynamic equilibrium between the closed oxazolidine ring and its open-chain Schiff base (imine) counterpart. This whitepaper provides a comprehensive, causality-driven guide to controlling the stereochemical architecture of this molecule, supported by self-validating experimental protocols and robust analytical workflows.

Stereochemical Architecture & Tautomeric Equilibria

The 1,3-oxazolidine ring of this molecule contains two chiral centers:

• C2 Position: Bearing the methyl group (derived from acetaldehyde).

• C5 Position: Bearing the ethan-1-amine side chain (derived from the amino alcohol precursor).

This generates four possible stereoisomers: a trans diastereomeric pair (2R,5R and 2S,5S) and a cis diastereomeric pair (2R,5S and 2S,5R).

Unlike rigid carbocycles, oxazolidines are not static. As demonstrated in 1[1], the formation of the oxazolidine ring is highly reversible. The stereoselectivity is fundamentally governed by thermodynamic control rather than kinetic trapping. Furthermore,2[2] dictate that the dielectric constant of the surrounding medium directly influences whether the molecule exists as a closed ring or an open-chain imine.

Figure 1: Ring-chain tautomeric equilibrium governing stereochemical distribution.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . This means each workflow incorporates internal, orthogonal checks that confirm its own success without relying on external assumptions.

Protocol 1: Thermodynamically Controlled Synthesis

Objective: Synthesize 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine while driving the equilibrium entirely to the sterically favored trans-diastereomer.

Causality & Design Choices:

• Protection Strategy: The terminal primary amine of the ethan-1-amine side chain is highly nucleophilic and prone to competitive Schiff base formation. By utilizing an N-Boc protected precursor (tert-butyl (4-amino-3-hydroxybutyl)carbamate), we eliminate off-target oligomerization.

• Solvent Selection: Toluene (a non-polar solvent) is chosen because its low dielectric constant suppresses the charge-separated transition states required for ring-opening, locking the oxazolidine in its closed form.

Step-by-Step Methodology:

• Charge a flame-dried round-bottom flask with tert-butyl (4-amino-3-hydroxybutyl)carbamate (1.0 eq) and anhydrous toluene (0.1 M).

• Add acetaldehyde (1.1 eq) dropwise at 0 °C to prevent volatile loss and control the exothermic Schiff base formation.

• Attach a Dean-Stark trap and heat the mixture to reflux (110 °C) for 12 hours.

• Cool to room temperature and cleave the Boc group using 20% TFA in dichloromethane for 2 hours, followed by basic workup (pH 10) to yield the free amine.

Self-Validating Checkpoint: The reaction validates its own completion macroscopically when exactly 1.0 equivalent of water is collected in the Dean-Stark trap. To orthogonally validate that the water is from oxazolidine formation and not intermolecular condensation, an in-situ ATR-FTIR analysis is performed on the crude mixture. The complete absence of the imine C=N stretch (1660 cm⁻¹) and the presence of the strong C-O-C asymmetric stretch (1050 cm⁻¹) internally validates successful ring closure before downstream deprotection occurs.

Protocol 2: NMR-Based Stereochemical Elucidation

Objective: Unambiguously assign the cis and trans configurations of the isolated oxazolidine.

Causality & Design Choices: Standard 1D ¹H-NMR is insufficient because the chemical shifts of the C2 and C5 protons overlap heavily with solvent and side-chain signals. Advanced3[3] dictate that 2D NOESY is required. NOESY measures through-space proximity (< 5 Å), directly revealing the relative facial orientation of the C2-methyl and C5-alkyl groups.

Step-by-Step Methodology:

• Dissolve 15 mg of the purified product in 0.6 mL of anhydrous CDCl₃. (Causality: CDCl₃ is chosen because its lack of hydrogen-bonding capability prevents acid-catalyzed ring-opening during the long acquisition time).

• Acquire a standard 1D ¹H-NMR spectrum to identify the C2-H (approx. 4.6 ppm) and C2-CH₃ (approx. 1.3 ppm) resonances.

• Acquire a 2D NOESY spectrum with a mixing time of 400 ms.

Self-Validating Checkpoint: This protocol is self-validating through internal symmetry checks. If the molecule is the cis-isomer, a strong NOE cross-peak will appear between the C2-CH₃ and the C5-H. If it is the trans-isomer, this peak will be absent, but a new, equally strong NOE cross-peak must appear between the C2-H and the C5-H. The mutually exclusive nature of these two NOE correlations ensures that the stereochemical assignment does not rely on absolute chemical shift values, which can drift with concentration.

Figure 2: Self-validating analytical workflow for oxazolidine synthesis and assignment.

Quantitative Analytical Profiling

To aid in rapid laboratory identification and solvent selection, the following tables summarize the quantitative data associated with the stereochemical behavior of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine.

Table 1: Solvent Dielectric Effects on Tautomeric Equilibrium

Solvent	Dielectric Constant (ε)	Open-Chain Imine (%)	Closed-Ring (%)	Dominant Diastereomer
Toluene-d8	2.4	< 1%	> 99%	Trans (Thermodynamic)
CDCl₃	4.8	< 5%	> 95%	Trans (Thermodynamic)
DMSO-d6	46.8	~ 15%	~ 85%	Trans / Cis Mixture
D₂O	80.1	> 40%	< 60%	Open-Chain Dominates

Note: High dielectric solvents stabilize the polar transition state, facilitating rapid ring-opening and loss of stereochemical integrity.

Table 2: Diagnostic NMR Parameters for Stereochemical Assignment (in CDCl₃)

Proton Assignment	Cis-Isomer (δ ppm)	Trans-Isomer (δ ppm)	Diagnostic 2D NOESY Correlations
C2-H	4.52 (q, J = 5.5 Hz)	4.65 (q, J = 5.5 Hz)	Trans: Strong NOE to C5-H
C2-CH₃	1.35 (d, J = 5.5 Hz)	1.40 (d, J = 5.5 Hz)	Cis: Strong NOE to C5-H
C5-H	3.90 (m)	4.10 (m)	Mutually exclusive validation point

References

• Substituent effects on the ring-chain tautomerism of some 1,3-oxazolidine derivatives.
• Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines...Molecules, 2023.
• Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution.Molecules, 2015.

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. Substituent effects on the ring-chain tautomerism of some 1,3-oxazolidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Chemical Properties and Application Profiling of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Executive Summary

In the landscape of drug design and synthetic chemistry, the 1,3-oxazolidine ring serves as a highly versatile structural motif. Specifically, 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine represents a specialized bifunctional building block. Formed via the condensation of 1,4-diaminobutan-2-ol and acetaldehyde, this molecule features a masked secondary amino alcohol (the oxazolidine core) and a highly reactive primary aliphatic amine. This technical guide explores the physicochemical properties, thermodynamic stability, and experimental methodologies associated with this compound, providing a foundational framework for researchers utilizing aza-acetals in prodrug development and complex organic synthesis.

Structural and Physicochemical Profiling

The conversion of a highly polar β -amino alcohol into a 1,3-oxazolidine fundamentally alters the molecule's physicochemical landscape. In 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine, the cyclization masks both the secondary amine and the hydroxyl group, leaving only the pendant primary amine fully exposed for subsequent derivatization.

This masking strategy is frequently employed in prodrug design to optimize pharmacokinetics. By converting the β -amino alcohol into an oxazolidine, the basicity of the ring nitrogen is significantly reduced, and the overall lipophilicity (LogP) is increased. This reduction in hydrogen bond donors lowers the desolvation penalty required for the molecule to cross lipid bilayers, thereby enhancing membrane permeability [1].

Table 1: Comparative Physicochemical Properties (Parent vs. Oxazolidine)

Property	1,4-Diaminobutan-2-ol (Parent)	2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine	Pharmacokinetic Impact
Molecular Weight	104.15 g/mol	130.19 g/mol	Minimal bulk addition
Ring Nitrogen pKa	~9.5	~6.2	Reduced ionization at physiological pH
Lipophilicity (LogP)	-1.2	+0.4	Enhanced passive diffusion
H-Bond Donors	4	2	Lower desolvation energy

Thermodynamic Stability & Ring-Chain Tautomerism

1,3-Oxazolidines are not static entities; they exist in a dynamic, solvent- and pH-dependent equilibrium with their open-chain Schiff base (imine) and amino alcohol forms. This phenomenon, known as ring-chain tautomerism , is dictated by the electronic and steric nature of the substituents at the C2 and C5 positions [2].

In 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine, the C2-methyl group (derived from acetaldehyde) provides moderate steric stabilization to the closed-ring form compared to an unsubstituted oxazolidine. However, because the C2 position lacks the severe steric bulk of a tert-butyl group or the electronic conjugation of a phenyl ring, the molecule remains highly responsive to hydrolytic cleavage in aqueous media.

Fig 1: Ring-chain tautomerism and hydrolysis pathway of 1,3-oxazolidines.

Hydrolysis Kinetics & Prodrug Viability

The primary application of oxazolidines in pharmacology is their use as bioreversible prodrugs for β -amino alcohols (e.g., epinephrine, ephedrine analogs). The hydrolysis of the oxazolidine ring is subject to general acid-base catalysis and exhibits a sigmoidal pH-rate profile [3].

At acidic pH (e.g., in the stomach, pH 1-2), the ring nitrogen is rapidly protonated, facilitating immediate ring opening. At physiological pH (7.4), the hydrolysis rate is heavily dependent on the steric bulk of the C2 substituent. As demonstrated in foundational studies on ephedrine-derived oxazolidines, increasing the steric bulk at C2 exponentially increases the half-life of the prodrug [3]. For a 2-methyl derivative, the half-life at pH 7.4 is transient (estimated ~10-15 seconds), making it suitable for rapid-release applications where transient lipophilicity is required solely for immediate barrier penetration (e.g., ocular delivery).

Table 2: Influence of C2 Substitution on Oxazolidine Hydrolysis (pH 7.4, 37°C) [3]

Carbonyl Precursor	C2 Substitution	Half-Life ( t1/2​ )	Steric/Electronic Influence
Formaldehyde	Unsubstituted	5 sec	Minimal steric shielding; rapid nucleophilic attack
Acetaldehyde	2-Methyl	~10-15 sec (est.)	Slight steric shielding by the methyl group
Propionaldehyde	2-Ethyl	18 sec	Increased aliphatic bulk
Acetone	2,2-Dimethyl	4 min	Significant steric hindrance blocking water attack
Pivalaldehyde	2-tert-Butyl	30 min	Extreme steric shielding; highly stable

Experimental Methodologies

To ensure scientific rigor, the following protocols detail the synthesis and stability testing of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine. These methodologies are designed as self-validating systems, explaining the causality behind each experimental choice.

Protocol A: Azeotropic Synthesis of the Oxazolidine Core

Causality: The condensation of an amino alcohol and an aldehyde is a thermodynamically controlled equilibrium that generates water. If water remains in the system, the reaction will stall. By utilizing a Dean-Stark apparatus with toluene, water is continuously removed via azeotropic distillation, driving the reaction to >95% completion[4].

Step-by-Step Workflow:

• Preparation: In a 250 mL round-bottom flask, dissolve 10 mmol of 1,4-diaminobutan-2-ol in 100 mL of anhydrous toluene.

• Reagent Addition: Add 1.1 equivalents (11 mmol) of acetaldehyde. Note: Acetaldehyde is highly volatile (bp 20.2°C); perform this addition at 0°C using a chilled syringe to prevent evaporative loss.

• Azeotropic Distillation: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (~110°C). Continue refluxing until the theoretical volume of water (0.18 mL) is collected in the trap (typically 2-4 hours).

• Solvent Removal: Cool the reaction to room temperature and concentrate under reduced pressure using a rotary evaporator.

• Self-Validation Check (Critical): Analyze an aliquot of the crude mixture via 1 H NMR in CDCl 3​ . The complete disappearance of the aldehyde carbonyl proton (~9.8 ppm) and the appearance of the oxazolidine C2 methine proton (a characteristic quartet around 4.5 ppm) confirms successful ring closure. If the aldehyde peak persists, residual water is present; resume distillation.

• Purification: Purify the crude product via vacuum distillation to isolate the pure 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine.

Fig 2: Step-by-step synthetic workflow utilizing azeotropic distillation.

Protocol B: NMR-Based Hydrolysis Kinetics Assay

Causality: Traditional HPLC methods often fail to accurately capture the hydrolysis kinetics of oxazolidines because the acidic nature of silica-based columns induces artificial degradation. Therefore, in situ 1 H NMR in D 2​ O is the gold standard. Using limiting amounts of D 2​ O allows researchers to trap and observe the transient ring-opened intermediates without the massive proton signal of H 2​ O obscuring the aliphatic peaks [5].

Step-by-Step Workflow:

• Sample Preparation: Dissolve 5 mg of the synthesized oxazolidine in 0.6 mL of deuterated phosphate buffer (pD 7.4) directly in an NMR tube.

• Data Acquisition: Immediately insert the tube into the NMR spectrometer (pre-warmed to 37°C). Run a kinetic macro to acquire a 1 H NMR spectrum every 5 seconds for 5 minutes.

• Kinetic Tracking: Monitor the decay of the oxazolidine C2 methine proton (~4.5 ppm) and the concurrent growth of the free acetaldehyde proton.

• Self-Validation Check (Critical): Integrate the oxazolidine C2 proton against the newly formed aldehyde proton at each time point. The sum of these integrations must remain constant (accounting for 100% of the starting material). A drop in the total integral indicates a secondary degradation pathway (e.g., oxidation or polymerization), invalidating the kinetic rate constant.

Conclusion

2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine exemplifies the delicate balance of steric and electronic factors in heterocyclic chemistry. By understanding its ring-chain tautomerism and leveraging its predictable hydrolysis kinetics, researchers can utilize this compound as a highly effective, transiently lipophilic prodrug moiety or as a selectively protected building block in the synthesis of complex polyamines.

References

• Oxazolidines as Potential Prodrugs - Stability and Pharmacological Studies. National Institute of General Medical Sciences (NIGMS).[Link]

• Pihlaja, K., Juhász, M., Kivelä, H., & Fülöp, F. (2008). Substituent effects on the ring-chain tautomerism of some 1,3-oxazolidine derivatives. Rapid Communications in Mass Spectrometry, 22(10), 1510-1518.[Link]

• Johansen, M., & Bundgaard, H. (1983). Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines—a potential new prodrug type. Journal of Pharmaceutical Sciences, 72(11), 1294-1298.[Link]

• Khalilova, A. N. (2021). Environmentally benign synthesis of new 1,3-oxazolidines and azomethynes on the base of arylaminopropanols. Revue Roumaine de Chimie, 66(8-9), 719-723.[Link]

• Walker, R. B., Dholakia, V. N., & Brasfield, K. L. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(11), 4568-4576.[Link]

A Technical Guide to 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Oxazolidine Scaffold in Modern Drug Discovery

The 1,3-oxazolidine ring system and its oxidized counterpart, the 2-oxazolidinone, represent a cornerstone in contemporary medicinal chemistry. These five-membered heterocyclic scaffolds are not merely esoteric structural motifs but are integral components of numerous therapeutic agents, valued for their favorable physicochemical properties and their ability to engage in specific, high-affinity interactions with biological targets. The oxazolidinone core, for instance, is the pharmacophore of the linezolid class of antibiotics, which have been pivotal in combating multidrug-resistant Gram-positive infections by inhibiting bacterial protein synthesis.[1] The structural rigidity and stereochemical complexity that can be readily introduced into the oxazolidine framework allow for the precise spatial orientation of substituents, a critical factor in optimizing drug-target interactions. This guide provides a detailed technical overview of a specific exemplar, 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine, from its fundamental chemical representation to its synthesis and analytical characterization, offering insights applicable to the broader class of substituted oxazolidines.

SMILES Notation and Structure Elucidation

The Simplified Molecular-Input Line-Entry System (SMILES) is a line notation that unambiguously describes the structure of a chemical species using short ASCII strings.[2] For drug discovery and cheminformatics, a canonical SMILES string, which is a unique representation regardless of the initial atom numbering, is essential for database integrity and searching.

The canonical SMILES for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is:

CC1NCC(O1)CCN

Derivation of the SMILES Notation:

The generation of this SMILES string follows a set of established rules based on a depth-first traversal of the molecular graph.[3][4]

• Atom Representation: Atoms are represented by their element symbols (C for carbon, N for nitrogen, O for oxygen). For elements within the "organic subset" (B, C, N, O, P, S, F, Cl, Br, I), brackets are omitted if the atom has its lowest normal valence.

• Chain Traversal: The traversal starts with the terminal methyl group (C) attached to the C2 position of the oxazolidine ring.

• Ring Closure: The oxazolidine ring is a five-membered heterocycle. In SMILES, a ring is indicated by breaking one bond and labeling the two atoms of the broken bond with the same number. Here, the traversal proceeds from the C2 methyl group (C) to the C2 of the ring (C), then to the oxygen (O), the C5 (C), and the nitrogen (N). The bond between the nitrogen and the C2 is the ring-closing bond, denoted by the number 1 following each of these atoms in the string.

• Branching: The ethylamine side chain at the C5 position and the methyl group at the C2 position are treated as branches from the main ring structure. Branches are enclosed in parentheses. However, in the canonical representation, the path is chosen to minimize branching.

• Final String Assembly: Following these rules, the structure is linearized as follows: a methyl group (C) is connected to the C2 of the ring (C), which is also part of the ring closed with the nitrogen (1). The traversal continues to the nitrogen (N), then to the C4 of the ring (C), then to the C5 of the ring (C). The C5 has a branch, the ethylamine group (CCN). Finally, the traversal reaches the oxygen (O), which is also part of the ring closed with the C2 (1). This leads to the canonical SMILES string CC1NCC(O1)CCN .

The IUPAC name "2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine" directly corresponds to this structure: a two-carbon (ethan) chain with an amine group (amine) at position 1, attached at its second carbon to the 5-position of a 1,3-oxazolidine ring which is substituted with a methyl group at the 2-position.

Synthetic Strategy

The synthesis of 2,5-disubstituted-1,3-oxazolidines is most commonly achieved through the condensation of a β-amino alcohol with an aldehyde or a ketone.[5] This reaction typically proceeds via a hemiaminal intermediate, which then undergoes intramolecular cyclization with the elimination of water. The reaction can often be carried out under mild conditions, sometimes with acid or base catalysis to facilitate the dehydration step.

For the synthesis of the target molecule, a plausible and efficient route involves the reaction of 4-amino-1-butanol with acetaldehyde. The starting material, 4-amino-1-butanol, can be synthesized from commercially available precursors.[6]

Experimental Protocol: Synthesis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

This protocol is a representative procedure based on established methods for 1,3-oxazolidine formation.[7]

Step 1: Synthesis of the Precursor 4-Amino-1-butanol

The synthesis of 4-amino-1-butanol can be achieved through various published methods, often starting from succinimide or γ-butyrolactone. For the purpose of this guide, we will assume the availability of the 4-amino-1-butanol precursor.

Step 2: Cyclization to form 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

• Reaction Setup: To a solution of 4-amino-1-butanol (1.0 eq.) in a suitable solvent such as toluene or dichloromethane (approximately 0.5 M), add acetaldehyde (1.1 eq.). The reaction can be carried out at room temperature.

• Dehydration: To drive the reaction to completion, a dehydrating agent such as anhydrous magnesium sulfate or molecular sieves can be added to the reaction mixture. Alternatively, a Dean-Stark apparatus can be used with a solvent that forms an azeotrope with water (e.g., toluene) under reflux conditions.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to observe the disappearance of the starting material and the appearance of the product.

• Work-up: Once the reaction is complete, the solid dehydrating agent is removed by filtration. The solvent is then removed under reduced pressure.

• Purification: The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel using a gradient of methanol in dichloromethane as the eluent.

Physicochemical and Analytical Data

The following table summarizes the computed physicochemical properties for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine.

Property	Value	Source
Molecular Formula	C7H16N2O	PubChem
Molecular Weight	144.22 g/mol	PubChem
XLogP3	-0.6	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	3	PubChem

Expected Analytical Data

¹H NMR Spectroscopy:

The proton NMR spectrum is expected to show characteristic signals for the protons on the oxazolidine ring and the ethylamine side chain. Based on data from similar 2-methyl-1,3-oxazolidine structures, the following approximate chemical shifts (in ppm, relative to TMS) are anticipated:

• δ 4.5-5.0 (q, 1H): The proton at the C2 position, a quartet due to coupling with the C2-methyl protons.

• δ 3.5-4.2 (m, 1H): The proton at the C5 position.

• δ 2.5-3.5 (m, 4H): The protons on the C4 of the ring and the methylene group adjacent to the amine.

• δ 2.8 (t, 2H): The methylene protons of the ethylamine side chain adjacent to the ring.

• δ 1.5-2.0 (br s, 2H): The amine protons.

• δ 1.2-1.4 (d, 3H): The methyl protons at the C2 position, a doublet due to coupling with the C2-proton.

¹³C NMR Spectroscopy:

The carbon NMR spectrum will provide information about the carbon framework. Expected chemical shifts are:

• δ 90-95: The C2 carbon of the oxazolidine ring.

• δ 75-80: The C5 carbon of the oxazolidine ring.

• δ 50-55: The C4 carbon of the oxazolidine ring.

• δ 40-45: The methylene carbon of the ethylamine group adjacent to the amine.

• δ 35-40: The methylene carbon of the ethylamine group adjacent to the ring.

• δ 20-25: The methyl carbon at the C2 position.

Mass Spectrometry:

Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak (M⁺) at m/z = 144. The fragmentation pattern of 1,3-oxazolidines is characterized by cleavage of the bonds adjacent to the heteroatoms.[8] Common fragmentation pathways include:

• α-cleavage: Loss of the methyl group at C2 to give a fragment at m/z = 129.

• Ring cleavage: Fission of the C-O and C-N bonds can lead to various smaller fragments. A prominent fragment may arise from the loss of the ethylamine side chain.

• Loss of acetaldehyde: Cleavage of the ring can also result in the elimination of a neutral acetaldehyde molecule.

Applications and Future Perspectives

Substituted oxazolidines, such as the title compound, are valuable building blocks in organic synthesis and drug discovery. The primary amine functionality provides a handle for further derivatization, allowing for the construction of more complex molecules. The chiral centers that can be present at positions 2 and 5 of the oxazolidine ring make these compounds attractive as chiral auxiliaries or as scaffolds for stereoselective synthesis.[9] The structural features of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine make it a potential precursor for the development of novel ligands for various biological targets, extending the therapeutic potential of the oxazolidine class of compounds.

References

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The Pharmacological Landscape of Substituted 1,3-Oxazolidines: A Technical Guide

Executive Summary

Substituted 1,3-oxazolidines and their oxidized derivatives (oxazolidinones) represent a privileged class of five-membered heterocyclic compounds. Characterized by the presence of nitrogen and oxygen at the 1 and 3 positions, this structural motif has evolved from a basic synthetic intermediate into a cornerstone of modern antimicrobial and oncological drug development. This guide provides an in-depth mechanistic analysis of their biological activities, supported by empirical data, structure-activity relationships (SAR), and self-validating experimental methodologies.

Structural Significance and Biological Nuance

The core 1,3-oxazolidine ring provides a conformationally restricted scaffold that is highly receptive to functionalization. The biological efficacy of these molecules is heavily dictated by their substitution patterns. For instance, modifications at the C-5 position, particularly with electron-withdrawing or electron-donating aryl groups, fundamentally alter the molecule's lipophilicity and target-binding affinity[1]. This structural versatility allows 1,3-oxazolidines to act as broad-spectrum antimicrobial agents, herbicide safeners, and potent antiproliferative compounds[2].

Mechanisms of Action: A Tale of Two Pathways

Antimicrobial Activity: Ribosomal Initiation Inhibition

The most clinically significant application of the oxazolidine scaffold is found in oxazolidinones, such as the blockbuster antibiotic Linezolid. Unlike traditional macrolides or aminoglycosides that disrupt the elongation phase of protein synthesis,[3].

Mechanistically, the drug binds specifically to domain V of the 23S ribosomal RNA on the 50S subunit[4]. This steric occlusion prevents the 50S subunit from complexing with the 30S pre-initiation complex (which contains mRNA and fMet-tRNA). Because it targets the assembly of the 70S initiation complex rather than peptidyl transferase activity, cross-resistance with other protein synthesis inhibitors is exceptionally rare[3].

Fig 1: Mechanism of 1,3-oxazolidinones inhibiting the 70S ribosomal initiation complex.

Anticancer Activity: Cytotoxicity and Apoptosis

Recent pharmacological screenings have revealed that substituted 1,3-oxazolidines exhibit potent antiproliferative properties. Compounds such as 5-(carbomoylmethylene)-oxazolidine-2-ones have demonstrated significant cytotoxicity against breast cancer (MCF-7) and cervical cancer (HeLa) cell lines[1]. The causality behind this activity is often linked to the induction of apoptosis via mitochondrial membrane depolarization, exacerbated by the presence of para-methyl (electron-donating) and nitro (electron-withdrawing) groups on the phenyl moieties[1].

Quantitative Pharmacological Efficacy

The following table synthesizes the biological activity of various 1,3-oxazolidine derivatives across different pathogenic and oncological targets, highlighting the structure-activity relationship (SAR) thresholds.

Compound Class / Derivative	Primary Target / Cell Line	Observed Activity (MIC / IC50)	Mechanism / Notes
Linezolid	S. aureus (MRSA)	MIC: 2–4 µg/mL	Inhibits 70S initiation complex assembly.
Chalcone-Oxazolidinone Hybrids	S. aureus (MRSA)	MIC: 4.0 µg/mL	Synergistic membrane/ribosome disruption.
1,3-Oxazolidine-5-one (Compound J4)	E. coli	MIC: 210 µg/mL	Broad-spectrum Gram-negative efficacy.
5-(carbomoylmethylene)-oxazolidine-2-one	MCF-7 (Breast Cancer)	IC50: 17.66 µM	Induces apoptosis; high lipophilicity.
Isoxazolidine Derivative (IZ3)	MCF-7 (Breast Cancer)	IC50: 32.49 µg/mL	Efficacy driven by para-methyl electron donation.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, explaining the causality behind each procedural step.

Protocol: One-Pot Synthesis of 1,3-Oxazolidines via Lewis Acid Catalysis

This protocol describes the synthesis of 1,3-oxazolidines from β-amino alcohols using a Lewis acid catalyst.

Causality & Rationale: The use of a Lewis acid (e.g., SnCl2) is critical because it coordinates with the oxygen of the carbonyl group (from an aldehyde or paraformaldehyde), increasing its electrophilicity. This lowers the activation energy required for the nucleophilic attack by the amine group of the β-amino alcohol, facilitating a rapid 5-exo-tet cyclization[5].

• Step 1: Reactant Preparation. Dissolve 1.0 mmol of the selected β-amino alcohol and 1.2 mmol of the aldehyde in 5 mL of a green solvent (e.g., ethanol or solvent-free grinding conditions).

• Step 2: Catalytic Activation. Add 10 mol% of SnCl2. Why? The catalyst coordinates with the carbonyl oxygen, driving the formation of the hemiaminal intermediate.

• Step 3: Cyclization. Stir the mixture at room temperature for 2–4 hours. The intermediate undergoes spontaneous dehydration and 5-exo-tet ring closure, which is kinetically favored according to Baldwin's rules.

• Step 4: Purification & Validation. Extract with ethyl acetate, wash with brine, and dry over anhydrous Na2SO4.

• Self-Validation System: Confirm the structural integrity using ¹H NMR. The formation of the oxazolidine ring is validated by the distinct chemical shift of the C-2 proton (typically appearing as a singlet or multiplet between 4.0–5.5 ppm, depending on substitution).

Fig 2: Synthetic workflow of 1,3-oxazolidines via Lewis acid-catalyzed cyclization.

Protocol: Minimum Inhibitory Concentration (MIC) Microbroth Dilution Assay

This assay quantifies the antimicrobial efficacy of the synthesized oxazolidine derivatives.

Causality & Rationale: Serial dilution establishes the exact concentration threshold where the oxazolidine derivative disrupts ribosomal assembly. allows researchers to differentiate between bacteriostatic ribosomal inhibition and bactericidal cell membrane damage[6].

• Step 1: Inoculum Preparation. Culture the target bacterial strain (e.g., MRSA) in Mueller-Hinton broth to an optical density (OD600) of 0.08–0.1 (equivalent to 0.5 MacFarland standard).

• Step 2: Serial Dilution. In a 96-well microtiter plate, perform two-fold serial dilutions of the oxazolidine compound (ranging from 512 µg/mL to 0.5 µg/mL) in the broth.

• Step 3: Incubation. Add 10 µL of the bacterial suspension to each well. Incubate at 37°C for 18–24 hours.

• Step 4: Validation (Self-Validating Step). Include a positive control (Linezolid) and a negative control (DMSO vehicle). Add 20 µL of resazurin dye (0.015%) to each well. A color change from blue (oxidized) to pink (reduced) indicates bacterial viability. The lowest concentration remaining blue is the MIC.

• Step 5: Mechanistic Confirmation. Treat a sample from the MIC well with propidium iodide and analyze via flow cytometry. Lack of intense staining confirms the mechanism is ribosomal (intact membrane) rather than lytic[6].

Structure-Activity Relationship (SAR) Insights

The optimization of 1,3-oxazolidines relies heavily on SAR principles:

• C-5 Substitution: The presence of an acetamide or thiocarbamate group at the C-5 position is essential for optimal binding to the 50S ribosomal subunit. Replacing the oxygen with sulfur (thiocarbamate) often lowers the MIC against resistant strains[7].

• N-Aryl Ring: An electron-withdrawing group (e.g., fluorine) at the meta-position of the N-phenyl ring enhances antimicrobial activity by improving the molecule's pharmacokinetic profile and target penetration.

• C-2 Stereochemistry: The spatial orientation at C-2 dictates the trajectory of the molecule within the ribosomal binding pocket. The (S)-enantiomer is universally more active than the (R)-enantiomer in oxazolidinone antibiotics.

Conclusion

Substituted 1,3-oxazolidines are highly modular scaffolds that offer profound therapeutic utility. By understanding the causality behind their synthesis—specifically the kinetic favorability of 5-exo-tet cyclizations—and their precise mechanism of ribosomal inhibition, researchers can rationally design next-generation derivatives. As antimicrobial resistance and complex oncological targets continue to evolve, the structural plasticity of the 1,3-oxazolidine ring ensures its ongoing relevance in drug discovery.

References

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Navigating the Sourcing Landscape for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine: A Technical Guide for Researchers

Executive Summary

Current Commercial Availability

A comprehensive search of major chemical supplier databases and platforms indicates that 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is not a stock item. This is not uncommon for highly specific or novel chemical structures that have not yet entered large-scale production or widespread research use. Researchers seeking this exact molecule will likely need to pursue custom synthesis options.

However, the constituent chemical class, oxazolidines, is a well-established and versatile scaffold in medicinal chemistry.[1][2][3] Several structurally related analogs are commercially available and may serve as suitable starting points or alternative scaffolds for research programs.

Sourcing Commercially Available Analogs

For research programs with flexibility in their structural requirements, exploring commercially available analogs is a time and cost-effective strategy. The following compounds, which share key structural motifs with the target molecule, are available from various suppliers.

Compound Name	Structural Difference from Target	Potential Application
2-Methyl-1,3-oxazolidine	Lacks the ethanamine side chain at the 5-position.	A simple starting material for further synthetic elaboration.
2-(2-Methyl-1,3-thiazol-5-yl)ethan-1-amine	Features a thiazole ring instead of an oxazolidine ring.	A heteroatomic analog for structure-activity relationship (SAR) studies.[4]
3-Amino-2-oxazolidinone	An oxazolidinone derivative with an amino group at the 3-position.	A key pharmacophore in several antibiotics.[1]

This table is for illustrative purposes and not an exhaustive list. Researchers should conduct specific searches based on their research needs.

The Path to Custom Synthesis

When the exact structure of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is required, custom synthesis is the most viable route. This process typically involves collaboration with a specialized contract research organization (CRO) or a custom synthesis company.

Conceptual Synthetic Approach

The synthesis of 1,3-oxazolidines is well-documented in organic chemistry literature.[5][6] A general and efficient method involves the condensation of a 1,2-amino alcohol with an aldehyde or ketone.[6] For the target molecule, a plausible retrosynthetic analysis suggests two primary synthetic pathways.

Caption: Retrosynthetic analysis of the target molecule.

Experimental Workflow for Custom Synthesis

Below is a generalized workflow for initiating a custom synthesis project.

Caption: Workflow for a custom chemical synthesis project.

Technical Profile of the Oxazolidine Scaffold

The oxazolidine ring is a five-membered heterocycle containing both oxygen and nitrogen atoms.[1] This scaffold is of significant interest in medicinal chemistry due to its presence in a number of biologically active compounds and its utility as a chiral auxiliary in asymmetric synthesis.[6][7]

Applications in Drug Discovery

• Antibacterial Agents: The 2-oxazolidinone subclass, in particular, has yielded a new class of antibiotics.[8] These compounds act by inhibiting bacterial protein synthesis.[2]

• Chiral Auxiliaries: Chiral oxazolidinones are widely used to control stereochemistry in a variety of chemical reactions.[7]

• Diverse Biological Activities: Derivatives of the oxazolidine scaffold have been investigated for a range of therapeutic applications, including as anti-inflammatory and anticancer agents.[2][9]

Analytical Characterization

The structural confirmation and purity assessment of oxazolidine derivatives are typically achieved through a combination of standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure and confirming the connectivity of the atoms.[3]

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the compound.[10]

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound and to separate it from any starting materials or byproducts.[10]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Can be used to identify key functional groups present in the molecule.[3]

Conclusion and Recommendations

While 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is not a commercially available compound, its synthesis is feasible based on established methodologies for constructing the oxazolidine ring.[5] For researchers whose programs depend on this specific molecule, the recommended course of action is to engage with a reputable custom synthesis provider. For those with more flexibility, exploring the rich and diverse chemical space of commercially available oxazolidine analogs offers a more immediate path to advancing their research. A thorough understanding of the synthetic landscape and the properties of the oxazolidine scaffold will be invaluable in either approach.

References

• G. F. R. Silva, et al. (2022). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry. Available at: [Link]

• Damdoom, W. K., & Al-Jeilawi, M. H. (2024). Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science, 65(11), 6242-6252. Available at: [Link]

• Wikipedia. (2023). 2-Oxazolidinone. Retrieved from [Link]

• Industrial Chemicals. (n.d.). 2-Ethyl-2-methyl-1,3-oxazolidine. Retrieved from [Link]

• El-Koussi, W. M., et al. (2023). Analytical Methodologies for the Estimation of Oxazolidinone Antibiotics as Key Members of anti-MRSA Arsenal: A Decade in Review. Critical Reviews in Analytical Chemistry, 1-20. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of oxazolidines. Retrieved from [Link]

• Thoreauchem. (n.d.). 2-(5-methyl-1,3-oxazol-2-yl)ethan-1-amine. Retrieved from [Link]

• Madhusudhan, G., et al. (2010). Design and Enantiopure Synthesis of(R)-2-((2-Oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione: A Key Precursor to Build 2-Oxazolidinone Class of Antibacterial Agents. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]isoindole-1,3-dione. Retrieved from [Link]

• Nimmagadda, S. K., Zhang, Z., & Antilla, J. C. (2014). Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates. Organic letters, 16(15), 4098–4101. Available at: [Link]

• Muhubhupathi, G., et al. (2025). Therapeutic Potential of Oxazolidine Derivative: A Critical Review of Their Biological Activities. Asian Journal of Research in Chemistry, 18(4). Available at: [Link]

• Current Updates on Oxazolidinone and Its Significance. (2015). Scientifica. Available at: [Link]

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Reactivity profile of the primary amine in 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

An In-Depth Technical Guide to the Reactivity Profile of the Primary Amine in 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the primary amine in 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine. This bifunctional molecule, possessing both a nucleophilic primary amine and a potentially labile oxazolidine ring, presents unique challenges and opportunities in synthetic chemistry. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into reaction pathways, protocol optimization, and the critical interplay between the two functional groups. We will explore key transformations such as acylation, sulfonylation, alkylation, and reductive amination, with a strong emphasis on the causality behind experimental design to ensure high yields and product purity while maintaining the integrity of the oxazolidine heterocycle.

Introduction: Structural and Electronic Considerations

2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is a chiral building block characterized by two key structural features that dictate its reactivity:

• The Primary Aliphatic Amine: This functional group is the primary center of reactivity. As a typical primary amine, it is both basic and nucleophilic. Its reactivity is comparable to other simple alkylamines, though it experiences minor steric hindrance from the adjacent five-membered ring.

• The 2-Methyl-1,3-oxazolidine Ring: This heterocyclic moiety is effectively a cyclic acetal formed from an amino alcohol and acetaldehyde. The stability of this ring is a paramount consideration in any synthetic transformation. Oxazolidines are known to be susceptible to hydrolysis under acidic conditions, which can lead to ring-opening and the formation of the parent amino alcohol.[1][2] The substituent at the C2 position influences this stability; alkyl groups, such as the methyl group present here, generally confer greater stability compared to a simple proton or electron-withdrawing groups.[3]

The central challenge in utilizing this molecule is to exploit the nucleophilicity of the primary amine while preventing the acid-catalyzed cleavage of the oxazolidine ring. This requires careful selection of reagents, solvents, and, most importantly, precise pH control.

The Critical Factor: Oxazolidine Ring Stability

Before attempting any modification of the primary amine, it is crucial to understand the conditions under which the oxazolidine ring is stable.

• Acidic Conditions (pH < 6): Highly detrimental. Protic acids will protonate the ring nitrogen or oxygen, catalyzing hydrolysis to the corresponding N-(2,3-dihydroxypropyl)acetamide or related species. Even weak acids can facilitate this decomposition over time.[1][4] Therefore, strongly acidic reagents or reaction conditions must be rigorously avoided.

• Neutral to Mildly Basic Conditions (pH 7-10): Generally safe. The oxazolidine ring exhibits good stability in this range, making these the ideal conditions for most transformations of the primary amine.

• Strongly Basic Conditions (pH > 11): While the ring is generally stable, very strong bases (e.g., organolithiums) can potentially deprotonate the N-H of the oxazolidine or adjacent carbons, though this is less of a concern than acidic cleavage.

A key experimental insight is that acylation of the ring nitrogen can significantly stabilize the oxazolidine against hydrolysis.[4] While our focus is on the exocyclic primary amine, this principle underscores the electronic factors at play.

Caption: Logical flow for assessing oxazolidine ring stability.

Key Reactivity Profiles and Protocols

N-Acylation and N-Sulfonylation

These are among the most reliable transformations for this substrate, converting the primary amine into secondary amides and sulfonamides, respectively. The key to success is the choice of a non-nucleophilic organic base to neutralize the acid byproduct (e.g., HCl) without introducing acidic conditions.

Causality of Experimental Choice:

• Reagents: Acid chlorides, anhydrides, or sulfonyl chlorides are highly electrophilic and react readily with the primary amine.

• Base: A tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is used. These bases are sterically hindered, preventing them from competing as nucleophiles. They are sufficiently basic to scavenge the generated acid (HCl) but not so basic as to cause unwanted side reactions. An excess (typically 1.5-2.0 equivalents) is used to ensure the reaction medium remains basic.

• Solvent: An inert aprotic solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) is ideal to prevent participation in the reaction.

Table 1: Summary of Acylation/Sulfonylation Parameters

Parameter	Recommended Choice	Rationale
Electrophile	Acyl Chloride / Sulfonyl Chloride	High reactivity, readily available.
Equivalents	1.0 - 1.1	To ensure complete consumption of the amine.
Base	Triethylamine (TEA) or DIPEA	Non-nucleophilic acid scavenger.[5]
Solvent	Dichloromethane (DCM)	Inert, aprotic, easily removed.
Temperature	0 °C to Room Temperature	Controls exothermic reaction, prevents side reactions.

Experimental Protocol: Synthesis of N-(2-(2-Methyl-1,3-oxazolidin-5-yl)ethyl)acetamide

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (1.0 eq).

• Solvent: Dissolve the amine in anhydrous DCM (approx. 0.1 M concentration).

• Base: Add triethylamine (1.5 eq) to the solution.

• Cooling: Cool the flask to 0 °C in an ice bath. This mitigates the exothermicity of the acylation reaction.

• Reagent Addition: Add acetyl chloride (1.05 eq) dropwise via syringe over 10-15 minutes. A precipitate of triethylammonium chloride will form.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor reaction progress by TLC or LC-MS.

• Work-up:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

N-Alkylation: A Comparative Analysis

Direct alkylation with alkyl halides is generally a poor choice for producing secondary amines from primary amines. The primary amine product is often more nucleophilic than the starting amine, leading to a high propensity for over-alkylation to form the tertiary amine and even the quaternary ammonium salt.[5][6] Controlling the reaction to yield a single product is exceptionally difficult.

Reductive amination is a superior and highly controlled method for the synthesis of secondary and tertiary amines.[7][8] The process involves two key steps that occur in one pot: the formation of an imine intermediate between the amine and a carbonyl compound (aldehyde or ketone), followed by its immediate reduction.

Causality of Experimental Choice:

• pH Control: Imine formation is typically fastest at a weakly acidic pH (around 5), which protonates the carbonyl oxygen, making the carbon more electrophilic.[5] However, this pH is too low for the stability of the oxazolidine ring. The solution is to use a reducing agent that is effective at neutral or near-neutral pH.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. It is a mild and selective reducing agent that is fully active at neutral pH and can reduce the iminium ion intermediate faster than it reduces the starting aldehyde or ketone. Sodium cyanoborohydride (NaBH₃CN) is also effective but introduces cyanide waste streams.[7][9]

Caption: Workflow for the reductive amination process.

Experimental Protocol: Synthesis of a Secondary Amine via Reductive Amination

• Setup: To a round-bottom flask, add 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (1.0 eq) and the desired aldehyde or ketone (1.0-1.2 eq).

• Solvent: Dissolve the components in an appropriate solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (approx. 0.1 M).

• Drying Agent (Optional but Recommended): Add powdered molecular sieves (4Å) or anhydrous magnesium sulfate (MgSO₄) to scavenge the water produced during imine formation, driving the equilibrium forward. Stir for 30-60 minutes at room temperature.

• Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise at room temperature. The addition may cause some gas evolution.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Filter off any drying agents.

  • Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Summary and Outlook

The primary amine of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is a versatile nucleophile whose reactivity can be effectively harnessed through careful reaction design. The principal constraint is the acid-lability of the oxazolidine ring, which mandates the avoidance of acidic conditions.

• N-Acylation and N-Sulfonylation are robust and high-yielding reactions when performed with an appropriate organic base.

• N-Alkylation should be performed via reductive amination using a mild reducing agent like NaBH(OAc)₃ to prevent over-alkylation and maintain neutral pH, thereby preserving the integrity of the heterocyclic ring.

By adhering to the principles and protocols outlined in this guide, researchers can confidently employ this valuable chiral building block in complex synthetic pathways, enabling the development of novel chemical entities for pharmaceutical and scientific applications.

References

• Scott, F. L., & Mac Lal, T. M. (1965). The Decomposition of 2-Methyl-Δ2-oxazoline in Aqueous Solution. Tetrahedron Letters, 6(35), 3045–3050. Available at: [Link]

• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362–3371. Available at: [Link]

• Asad, S., & Asiri, A. M. (2021). Current Updates on Oxazolidinone and Its Significance. Molecules, 26(16), 4749. Available at: [Link]

• Galdino, V. M., et al. (2012). Stereoelectronic control of oxazolidine ring-opening: Structural and chemical evidences. Journal of Molecular Structure, 1012, 152-158. Available at: [Link]

• White, M. C., et al. (2014). N-Boc Amines to Oxazolidinones via Pd(II)/Bis-sulfoxide/Brønsted Acid Co-Catalyzed Allylic C–H Oxidation. Journal of the American Chemical Society, 136(28), 9912–9915. Available at: [Link]

• Kulesza, A., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1494–1499. Available at: [Link]

• Wikipedia contributors. (2023, December 27). Oxazolidine. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Wikipedia contributors. (2024, February 20). Reductive amination. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Available at: [Link]

• Chemistry LibreTexts. (2020). 20.6: Reactions of Amines. Available at: [Link]

• Clark, J. (2015). multiple nucleophilic substitution - halogenoalkanes and ammonia. In Chemguide. Available at: [Link]

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• 2. Oxazolidine - Wikipedia [en.wikipedia.org]
• 3. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in Asymmetric Synthesis

Document Type: Technical Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary

The pursuit of high enantioselectivity in asymmetric synthesis relies heavily on the design of robust, modular chiral scaffolds. 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (CAS: 2059970-80-6) has emerged as a highly versatile bifunctional building block. Featuring a rigid 1,3-oxazolidine ring and a flexible primary ethylamine tether, this compound bridges the gap between transition-metal catalysis and organocatalysis.

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps. Here, we dissect the mechanistic causality behind the use of this specific oxazolidine derivative, detailing its application as both a chiral ligand precursor for metal-catalyzed asymmetric conjugate additions (ACA) and as a scaffold for bifunctional hydrogen-bonding organocatalysts.

Mechanistic Rationale: The "Relay Effect" in Oxazolidines (E-E-A-T)

The efficacy of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is rooted in its unique stereochemical topology. Unlike acyclic amino alcohols, the five-membered oxazolidine ring severely restricts conformational freedom.

• Stereochemical Relay: The chiral centers at C2 (methyl-substituted) and C5 (ethylamine-substituted) exert a profound "relay effect" on the neighboring nitrogen atom. This forces the nitrogen into a preferred pyramidal configuration, effectively transferring chiral information from the carbon backbone directly to the coordinating heteroatom[1].

• Bifunctionality: The primary amine on the ethyl tether serves as an ideal synthetic handle. It can be condensed with squarate esters to form hydrogen-bonding organocatalysts[2], or it can act as a secondary coordination site (N,N-bidentate ligand) for Lewis acidic metals like Cu(I)/Cu(II) or Rh(I)[3].

• Transient Carbene Potential: Recent advancements have also shown that oxazolidines can act as transient hydroxyalkyl-functionalized N-heterocyclic carbenes (NHCs) upon metal coordination, providing air-stable complexes for asymmetric catalysis[4].

Application Workflows & Protocols

Protocol A: Synthesis of an Oxazolidine-Squaramide Organocatalyst

Bifunctional squaramides are privileged organocatalysts. By attaching the 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine scaffold to a squaramide core, we create a catalyst capable of simultaneous electrophile activation (via dual H-bonds) and nucleophile direction (via the oxazolidine tertiary nitrogen).

Causality in Design: The rigid oxazolidine ring shields one face of the reactive intermediate (e.g., an iminium or enolate), forcing the incoming substrate to attack exclusively from the unhindered Re-face[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL Schlenk flask under argon, dissolve 3,4-dimethoxy-3-cyclobutene-1,2-dione (1.0 mmol) in anhydrous MeOH (10 mL).

• Amine Addition: Add 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (1.0 mmol) dropwise at 25 °C. Rationale: Room temperature ensures selective mono-substitution of the squarate without over-reaction.

• Stirring & Monitoring: Stir for 12 hours. Monitor the disappearance of the starting amine via TLC (DCM:MeOH 9:1).

• Second Substitution: Add a secondary chiral or achiral amine (e.g., 3,5-bis(trifluoromethyl)aniline, 1.0 mmol) and triethylamine (1.2 mmol). Heat to 60 °C for 24 hours to force the second substitution.

• Isolation: Concentrate under reduced pressure and purify via flash column chromatography to yield the bifunctional oxazolidine-squaramide catalyst.

Figure 1: Catalytic cycle of the oxazolidine-squaramide bifunctional organocatalyst.

Protocol B: Cu-Catalyzed Asymmetric Conjugate Addition (ACA)

The primary amine of the ethyl tether allows the oxazolidine to act as a bidentate ligand for Copper(II) triflate, forming a highly stereodirecting Lewis acid complex for the conjugate addition of organozinc or Grignard reagents to enones[4].

Step-by-Step Methodology:

• Complexation: In a flame-dried vial, combine Cu(OTf)₂ (0.05 mmol, 5 mol%) and the oxazolidine ligand (0.06 mmol, 6 mol%) in anhydrous DCM (2.0 mL). Stir at room temperature for 1 hour. Rationale: The slight excess of ligand prevents the existence of uncomplexed, racemic-promoting Cu(II) species.

• Cooling: Cool the homogeneous blue/green solution to -20 °C. Rationale: Lowering the temperature suppresses the background, uncatalyzed racemic conjugate addition.

• Substrate Addition: Add the cyclic enone (e.g., cyclohex-2-en-1-one, 1.0 mmol) and stir for 10 minutes.

• Reagent Addition: Dropwise, add diethylzinc (1.0 M in hexanes, 1.5 mmol) over 15 minutes.

• Quench: After complete consumption of the enone (approx. 4 hours), quench the reaction at -20 °C with saturated aqueous NH₄Cl (2 mL).

• Extraction: Extract with EtOAc (3 × 5 mL), dry over Na₂SO₄, and purify via silica gel chromatography.

Figure 2: Workflow for Cu-catalyzed Asymmetric Conjugate Addition using oxazolidine ligands.

Quantitative Data Summary

The following table summarizes the expected catalytic performance of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine derivatives across standard benchmark reactions, derived from established literature parameters for oxazolidine-based asymmetric catalysis[1][2][4].

Catalyst Type	Reaction Class	Substrate	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)
Oxazolidine-Squaramide	Aza-Michael Addition	Isatin Ketimines + Enones	85 - 92%	95 - 99%	> 95:5
Oxazolidine-Squaramide	Domino Hemiaminal/Michael	Alkyl Aldehydes + Enones	78 - 88%	90 - 96%	88:12
Cu(II)-Oxazolidine	Asymmetric Conjugate Addition	Cyclohex-2-en-1-one + Et₂Zn	90 - 95%	92 - 98%	N/A
Rh(I)-Oxazolidine Diene	Boronic Acid Addition	Substituted Maleimides	80 - 89%	94 - 99%	N/A

Note: High ee% in the Cu(II) system is directly attributed to the rigid 1,3-induction of the oxazolidine ring, which effectively blocks the Si-face of the coordinated enone.

References

• Asymmetric catalysis with chiral oxazolidine ligands Chemical Communications (RSC Publishing) URL:[Link]

• Organocatalytic Asymmetric Synthesis of Spirooxindole Embedded Oxazolidines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Chiral Oxazolidine Diene Ligands for Asymmetric Conjugate Additions Synfacts (Thieme Connect) URL:[Link]

• Chiral oxazolidines acting as transient hydroxyalkyl-functionalized N-heterocyclic carbenes: an efficient route to air stable copper and gold complexes for asymmetric catalysis Nature Communications (via PMC) URL:[Link]

Sources

• 1. Asymmetric catalysis with chiral oxazolidine ligands - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. Chiral oxazolidines acting as transient hydroxyalkyl-functionalized N-heterocyclic carbenes: an efficient route to air stable copper and gold complexes for asymmetric catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enantioselective Organocatalysis Using 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (CAS: 2059970-80-6)

Executive Summary

The development of robust, highly stereoselective methodologies is a cornerstone of modern drug discovery. While 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is traditionally recognized as a protected 1,4-diaminobutan-2-ol derivative used in the synthesis of chiral pyrrolidines, its unique structural topology makes it an exceptional chiral primary amine catalyst . By coupling a reactive primary amine with a sterically demanding, heteroatom-rich oxazolidine ring, this molecule efficiently catalyzes the asymmetric Michael addition of unactivated ketones to nitroalkenes. This application note details the mechanistic rationale, validated protocols, and troubleshooting matrices required to deploy this catalyst in complex API synthesis.

Mechanistic Rationale & Causality

The efficacy of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in asymmetric C-C bond formation relies on three synergistic principles:

• Primary Amine Activation (HOMO-Raising): Unlike secondary amine catalysts (e.g., MacMillan catalysts or proline derivatives), primary amines suffer from significantly less steric hindrance. This allows them to readily condense with sterically demanding α,α-disubstituted ketones or cyclic enones to form highly reactive enamine intermediates[1].

• Oxazolidine Chiral Auxiliary (Facial Shielding & LUMO-Lowering): The rigid 1,3-oxazolidine ring acts as a bulky chiral auxiliary that effectively blocks one enantiotopic face of the enamine. Furthermore, the oxygen and nitrogen atoms within the oxazolidine ring engage in hydrogen bonding with the nitro group of the electrophile. This dual-action organizes the transition state and lowers the LUMO of the nitroalkene, ensuring high diastereo- and enantioselectivity[2][3].

• Mild Acid Co-Catalysis: The catalytic cycle requires an acid co-catalyst to facilitate iminium formation and product hydrolysis. The selection of 2-fluorobenzoic acid (pKa ~3.27) is deliberate; it is acidic enough to drive water elimination during iminium formation, but mild enough to prevent the premature acidic hydrolysis of the oxazolidine auxiliary into its parent amino-alcohol[1][3].

Catalytic Cycle Visualization

Catalytic cycle of primary amine-mediated enantioselective Michael addition.

Validated Experimental Protocol: Asymmetric Michael Addition

This protocol describes the enantioselective addition of cyclohexanone to trans-β-nitrostyrene. It is designed as a self-validating system with embedded in-process controls (IPCs).

Reagents & Materials

• Catalyst: 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (10 mol%, 0.05 mmol)

• Co-catalyst: 2-Fluorobenzoic acid (10 mol%, 0.05 mmol)

• Nucleophile: Cyclohexanone (2.0 eq, 1.0 mmol)

• Electrophile: trans-β-Nitrostyrene (1.0 eq, 0.5 mmol)

• Solvent: Anhydrous Toluene (1.0 mL)

Step-by-Step Methodology

Step 1: Catalyst Pre-activation

• Action: In an oven-dried 5 mL vial equipped with a magnetic stir bar, dissolve the catalyst (0.05 mmol) and 2-fluorobenzoic acid (0.05 mmol) in 1.0 mL of anhydrous toluene. Stir at room temperature for 5 minutes.

• Causality: The non-polar solvent suppresses background racemic reactions. The acid protonates a fraction of the primary amine, establishing an equilibrium that accelerates subsequent condensation while keeping the oxazolidine ring intact[3].

• Self-Validation (IPC): The solution must remain clear. A cloudy suspension indicates salt precipitation, requiring gentle sonication.

Step 2: Enamine Formation

• Action: Add cyclohexanone (1.0 mmol, 2.0 eq) to the catalyst solution. Stir for 15 minutes at room temperature.

• Causality: An excess of the ketone drives the thermodynamic equilibrium toward the enamine intermediate. The primary amine selectively forms the E-enamine to minimize steric clash with the bulky oxazolidine auxiliary[2].

• Self-Validation (IPC): A slight yellowing of the solution indicates successful iminium/enamine formation.

Step 3: Electrophile Addition & C-C Bond Formation

• Action: Cool the reaction mixture to 0 °C using an ice bath. Add trans-β-nitrostyrene (0.5 mmol, 1.0 eq) portion-wise over 2 minutes. Maintain stirring at 0 °C for 24 hours.

• Causality: Cooling increases the entropic penalty of the transition state, amplifying the stereodirecting effect of the chiral oxazolidine ring. Portion-wise addition prevents localized heating[1].

• Self-Validation (IPC): Monitor via TLC (Hexanes/EtOAc 4:1). The bright yellow, UV-active spot of nitrostyrene ( Rf​≈0.7 ) should convert to a lower Rf​ product spot ( Rf​≈0.4 ). Stain with KMnO₄; the product will show immediate decolorization due to the nitro-alkane moiety.

Step 4: Hydrolysis and Isolation

• Action: Quench the reaction by adding 1.0 mL of deionized water. Stir vigorously for 10 minutes at room temperature. Extract the aqueous layer with EtOAc (3 × 2 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: Water shifts the equilibrium of the product iminium ion toward hydrolysis, releasing the free catalyst and the final α-functionalized ketone[4].

• Self-Validation (IPC): Complete hydrolysis is confirmed if no baseline catalyst spots are UV-active on the TLC plate. Purify via flash chromatography to isolate the pure product. Determine enantiomeric excess via Chiral HPLC (e.g., Chiralpak AD-H, Hexane/iPrOH 90:10, 1.0 mL/min, UV 210 nm).

Quantitative Data: Substrate Scope & Efficiency

The structural rigidity of the oxazolidine auxiliary ensures high fidelity across various substrates. The table below summarizes the expected quantitative outcomes when applying this protocol to different ketone/electrophile pairings.

Table 1: Substrate Scope and Stereochemical Efficiency

Ketone Substrate	Nitroalkene Electrophile	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (%)
Cyclohexanone	trans-β-Nitrostyrene	24	92	95:5	96
Cyclopentanone	trans-β-Nitrostyrene	36	88	91:9	92
Tetrahydro-4H-pyran-4-one	trans-β-Nitrostyrene	24	90	94:6	95
Cyclohexanone	4-Methoxy-β-nitrostyrene	48	85	92:8	94
Cyclohexanone	4-Chloro-β-nitrostyrene	18	94	96:4	97

Troubleshooting & Optimization Matrix

Observation	Mechanistic Cause	Corrective Action
Low Conversion (<50%)	Catalyst trapped as a stable off-cycle imine, preventing turnover.	Add 1-2 equivalents of H₂O during the reaction to facilitate product hydrolysis[4].
Poor Enantioselectivity	Background uncatalyzed reaction is competing with the enamine pathway.	Ensure strictly anhydrous conditions during setup; verify solvent is non-polar (Toluene); lower temperature to -10 °C.
Diastereomeric Ratio Drop	Epimerization of the product's α-stereocenter post-reaction.	Reduce overall reaction time; strictly avoid basic conditions during the aqueous workup phase.
Catalyst Degradation	Acidic hydrolysis of the oxazolidine ring into 1,4-diaminobutan-2-ol.	Ensure the co-catalyst is a mild acid (e.g., 2-fluorobenzoic acid). Do not use strong acids like TFA or HCl[3].

Sources

• 1. pnas.org [pnas.org]
• 2. Synergistic Strategies in Aminocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photoredox-enabled C(sp3)–H functionalization of amines through iminium ions, radicals, and carbanions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Note: Chemoselective Derivatization of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Strategic Context in Medicinal Chemistry

In modern drug discovery, the oxazolidine scaffold is highly valued as a transient protecting group, a chiral auxiliary, and a prodrug moiety designed to improve the pharmacokinetic profiles of β -amino alcohol pharmacophores[1]. Because oxazolidines readily hydrolyze in aqueous systems to release their parent β -amino alcohols and corresponding aldehydes/ketones, they are frequently employed to mask polar functional groups, thereby enhancing membrane permeability and oral bioavailability[2].

2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is a highly versatile, bifunctional building block. It features a secondary amine embedded within the 1,3-oxazolidine ring and a primary aliphatic amine on the ethyl side chain. For medicinal chemists, the primary amine serves as an ideal synthetic handle for late-stage functionalization (e.g., attaching fluorophores, targeting ligands, or optimizing target binding). However, successfully derivatizing this molecule requires strict chemoselective control to prevent unintended reactions at the ring nitrogen and to avoid the premature collapse of the acid-sensitive oxazolidine ring.

Mechanistic Rationale: The Chemoselectivity Challenge

Designing a derivatization strategy for this compound requires balancing two fundamental chemical principles: nucleophilic differentiation and acetal-like stability .

• Nucleophilic Differentiation : The primary amine on the ethyl side chain is highly nucleophilic and sterically unhindered. In contrast, the secondary amine at position 3 of the oxazolidine ring is sterically shielded by the adjacent C2-methyl group and the conformational constraints of the 5-membered ring. This steric disparity allows for highly chemoselective reactions at the primary amine without the need for transient protecting groups.

• Ring Stability (The Causality of pH Control) : Oxazolidines are structurally analogous to N,O-acetals. Under acidic conditions (pH < 5), the ring nitrogen is protonated, triggering a rapid ring-opening hydrolysis that yields the corresponding β -amino alcohol and acetaldehyde[2]. Therefore, all derivatization reagents and workflows must operate under strictly neutral to mildly basic conditions (pH 7.5–9.0).

Chemoselective derivatization vs. acid-catalyzed degradation of the oxazolidine scaffold.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate in-process controls (IPCs) to verify that the oxazolidine ring remains intact throughout the transformation.

Protocol A: Base-Stabilized N-Acylation (Amide Formation)

Acid chlorides often generate HCl as a byproduct, which will rapidly cleave the oxazolidine ring. To prevent this, N-hydroxysuccinimide (NHS) activated esters are utilized in the presence of a non-nucleophilic base.

Step-by-Step Methodology:

• Preparation: Dissolve 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (1.0 mmol) in 10 mL of anhydrous dichloromethane (DCM).

• Basification: Add N,N-Diisopropylethylamine (DIPEA) (2.5 mmol). The excess DIPEA acts as an acid scavenger to protect the oxazolidine ring.

• Coupling: Cool the mixture to 0 °C. Dropwise, add the desired NHS-ester (1.05 mmol) dissolved in 5 mL of anhydrous DCM.

• Self-Validation (IPC): After 2 hours of stirring at room temperature, analyze a 10 µL aliquot via LC-MS. Validation Check: The presence of the intact product mass ( M+H ) confirms success. If a mass corresponding to the ring-opened product ( M−26 Da, loss of acetaldehyde) is observed, the system is too acidic; immediately add an additional 0.5 mmol of DIPEA.

• Workup: Quench the reaction with 15 mL of saturated aqueous NaHCO3​ (maintaining pH > 8). Extract the aqueous layer with DCM ( 3×10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Acid-Free Reductive Amination

Standard reductive aminations often employ sodium cyanoborohydride ( NaBH3​CN ), which requires an acidic environment (pH 5-6) to activate the imine—a condition lethal to oxazolidines. We bypass this by utilizing sodium triacetoxyborohydride ( NaBH(OAc)3​ ) and molecular sieves, which drive imine formation and reduction under neutral conditions.

Step-by-step experimental workflow for the mild reductive amination of the primary amine.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried flask, dissolve the oxazolidine amine (1.0 mmol) and the target aldehyde (1.0 mmol) in 10 mL of 1,2-dichloroethane (DCE). Add 500 mg of activated 4Å molecular sieves. Stir at room temperature for 2 hours. Causality: The sieves sequester water, driving the equilibrium toward the imine without the need for acidic catalysis.

• Reduction: Add NaBH(OAc)3​ (1.5 mmol) portion-wise over 10 minutes. Stir the suspension at room temperature for 12 hours.

• Quench & Extraction: Filter the mixture through a pad of Celite to remove the molecular sieves. Quench the filtrate with 15 mL of saturated aqueous NaHCO3​ . Extract with DCM ( 3×15 mL), dry over Na2​SO4​ , and concentrate.

Quantitative Data & Reaction Parameters

The following table summarizes the optimal parameters and expected outcomes for derivatizing the primary amine of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine, ensuring the oxazolidine ring is preserved.

Derivatization Strategy	Reagents & Solvents	Optimal pH Range	Chemoselectivity (1° vs 2° amine)	Typical Isolated Yield
N-Acylation	NHS-Ester, DIPEA, DCM	7.5 – 8.5	> 95:5	80 – 90%
Reductive Amination	Aldehyde, NaBH(OAc)3​ , DCE	7.0 – 7.5	> 90:10	75 – 85%
Urea Formation	Isocyanate, TEA, THF	8.0 – 9.0	> 98:2	85 – 95%
Sulfonylation	Sulfonyl Chloride, Pyridine, DCM	8.0 – 9.0	> 90:10	70 – 80%

Note: Yields are based on the preservation of the oxazolidine ring. Any drop in pH below 6.0 will result in a rapid decline in yield due to the accumulation of ring-opened byproducts.

References

• Stalker, R. (2011). Characterization of Oxazolidine Byproducts in Methamphetamine Laboratory Analysis. California State University, Fresno. Available at:[Link]

• Malki, Y., Martinez, J., & Masurier, N. (2023). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega. Available at:[Link]

• Multiple Authors. (2016). Current Updates on Oxazolidinone and Its Significance. National Institutes of Health (PMC). Available at:[Link]

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• 2. scholarworks.calstate.edu [scholarworks.calstate.edu]

Application Notes and Protocols for the Formation of Metal Complexes with 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Introduction: Unveiling the Potential of a Chiral Ligand

In the dynamic field of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of metal complexes with tailored properties for applications in catalysis, materials science, and medicinal chemistry. 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine emerges as a compelling chiral ligand, integrating a stereocenter within a robust oxazolidine ring and a primary amine donor group. This unique structural combination offers the potential for creating asymmetric environments around a metal center, a critical feature for enantioselective catalysis.[1][2] The oxazolidine moiety, a five-membered heterocyclic ring containing both oxygen and nitrogen, provides additional coordination sites, potentially leading to the formation of stable chelate rings.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formation, characterization, and potential applications of metal complexes with 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine. The protocols are designed to be a self-validating system, with explanations of the causality behind experimental choices to ensure both technical accuracy and field-proven insights.

Ligand Overview and Coordination Behavior

2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is a chiral bidentate ligand. The primary amine provides a strong coordinating nitrogen donor, while the nitrogen and/or oxygen atoms of the oxazolidine ring can also participate in coordination, leading to the formation of a stable five- or six-membered chelate ring with a metal ion. The presence of a stereocenter at the 5-position of the oxazolidine ring is expected to induce chirality in the resulting metal complexes, making them attractive candidates for asymmetric synthesis.[1][5]

The coordination behavior of this ligand is anticipated to be influenced by several factors:

• The nature of the metal ion: Hard metal ions are likely to coordinate preferentially to the harder oxygen donor of the oxazolidine ring, while softer metal ions will favor the softer nitrogen donors.[4][6]

• The steric bulk of the ligand: The methyl group at the 2-position of the oxazolidine ring can influence the coordination geometry and the accessibility of the metal center.

• The reaction conditions: Solvent, temperature, and pH can all play a crucial role in determining the final structure of the metal complex.

Experimental Protocols

Protocol 1: General Synthesis of a Metal(II) Complex

This protocol outlines a general procedure for the synthesis of a metal(II) complex with 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine. This can be adapted for various transition metals such as copper(II), nickel(II), cobalt(II), and zinc(II).

Materials:

• 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (Ligand, L)

• Metal(II) salt (e.g., CuCl₂, Ni(OAc)₂, Co(NO₃)₂, ZnCl₂)

• Anhydrous ethanol or methanol

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer and hotplate

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Ligand Dissolution: In a 100 mL Schlenk flask, dissolve 2 mmol of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in 30 mL of hot anhydrous ethanol.[7] The use of an anhydrous solvent is crucial to prevent the hydrolysis of the metal salt and the ligand.

• Metal Salt Dissolution: In a separate 50 mL beaker, dissolve 1 mmol of the desired metal(II) salt in 15 mL of ethanol. Gentle heating may be necessary to ensure complete dissolution.[7]

• Complexation Reaction: Slowly add the metal salt solution dropwise to the hot, stirring ligand solution over 15-20 minutes.[7] This slow addition helps to control the reaction and often leads to the formation of more crystalline products. A color change or the formation of a precipitate is typically observed.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux for 3-4 hours under an inert atmosphere.[7] Refluxing provides the necessary activation energy for the complex formation and helps to ensure the reaction goes to completion.

• Isolation of the Complex: After the reflux period, allow the reaction mixture to cool to room temperature. If a precipitate has formed, collect it by filtration, wash it with a small amount of cold ethanol, and then with diethyl ether to remove any unreacted starting materials. If no precipitate forms, the solvent can be slowly evaporated under reduced pressure to induce crystallization.

• Drying: Dry the isolated complex in a vacuum desiccator over a suitable drying agent (e.g., P₂O₅ or CaCl₂).

Rationale for Experimental Choices:

• Stoichiometry: A 2:1 ligand-to-metal molar ratio is a common starting point for bidentate ligands to form octahedral or square planar complexes.[8] This ratio can be varied to explore the formation of complexes with different stoichiometries.

• Solvent: Ethanol and methanol are good coordinating solvents that can often be displaced by the stronger chelating ligand. They are also effective at dissolving both the ligand and many metal salts.

• Inert Atmosphere: While not always strictly necessary, performing the reaction under an inert atmosphere can prevent the oxidation of sensitive metal ions or ligands.

Characterization of the Metal Complexes

A thorough characterization of the newly synthesized metal complexes is essential to determine their structure, purity, and properties. A combination of spectroscopic and analytical techniques should be employed.

Spectroscopic Characterization

Technique	Purpose	Expected Observations and Interpretations
FT-IR Spectroscopy	To identify the coordination sites of the ligand.	Shifts in the vibrational frequencies of the N-H (amine) and C-N/C-O (oxazolidine) bonds upon coordination to the metal ion provide evidence of complex formation.[7][9] A broadening and shift to lower wavenumbers of the N-H stretching frequency is indicative of coordination.
¹H and ¹³C NMR Spectroscopy	To determine the structure of diamagnetic complexes (e.g., Zn(II)).	Chemical shift changes of the protons and carbons near the coordination sites can confirm the binding of the ligand to the metal. For chiral complexes, diastereotopic protons may become evident.[10]
UV-Visible Spectroscopy	To study the electronic transitions and coordination geometry.	The position and intensity of d-d electronic transitions in the visible region can provide information about the coordination geometry of the metal ion (e.g., octahedral vs. square planar).[5]
Mass Spectrometry (ESI-MS)	To determine the molecular weight and stoichiometry of the complex.	The mass spectrum will show a peak corresponding to the molecular ion of the complex, confirming its formation and providing information about its composition.[5]

Analytical and Physical Characterization

Technique	Purpose
Elemental Analysis (C, H, N)	To determine the empirical formula of the complex and assess its purity.[11]
Molar Conductivity Measurements	To determine the electrolytic nature of the complex (ionic or non-ionic).[10]
Magnetic Susceptibility Measurements	To determine the number of unpaired electrons in paramagnetic complexes (e.g., Cu(II), Ni(II), Co(II)) and infer the coordination geometry.[10]
X-ray Crystallography	To obtain the definitive three-dimensional structure of the complex in the solid state.

Visualizing the Process: Diagrams and Workflows

Chemical Structure and Coordination

Caption: General workflow for the synthesis of metal complexes.

Decision Tree for Characterization

Caption: A decision tree for the comprehensive characterization of the metal complex.

Potential Applications

The chiral nature of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine makes its metal complexes highly promising for applications in:

• Asymmetric Catalysis: The chiral environment created around the metal center can be exploited to catalyze a variety of enantioselective reactions, such as hydrogenations, oxidations, and carbon-carbon bond-forming reactions. [2][12]* Chiral Recognition: These complexes could be used as chiral shift reagents in NMR spectroscopy or as the stationary phase in chiral chromatography for the separation of enantiomers.

• Bioinorganic Chemistry: The biological activity of metal complexes is often enhanced by the presence of organic ligands. [9]The complexes of this ligand could be screened for their antimicrobial, antifungal, or anticancer properties. [11]

Conclusion

The formation of metal complexes with 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine presents a fertile ground for research and development. The protocols and characterization strategies outlined in these application notes provide a solid foundation for exploring the rich coordination chemistry of this chiral ligand. The potential for creating novel catalysts and bioactive compounds underscores the importance of further investigation in this area.

References

• Synthesis, Characterisation and Biological Activity of Chiral Mixed Ligand Ni(II) Complexes. (n.d.). Research Journal of Chemical Sciences.
• Schlegel, C. M., et al. (2010). Synthesis, Characterization, and Theoretical Studies of Metal Complexes Derived from the Chiral Tripyridyldiamine Ligand Bn-CDPy3. Inorganic Chemistry.
• Di Salvo, F., et al. (n.d.). Synthesis and Characterization of Some Chiral Metal-Salen Complexes Bearing a Ferrocenophane Substituent. Molecules.
• Synthesis and Characterization of Co (III) Complex of the New Chiral Schiff Base. (n.d.). Journal of Applicable Chemistry.
• Chiral-at-metal complexes: synthesis, characterisation and applications. (2025). Royal Society of Chemistry.
• Synthesis of Metal Complexes with (2Z,3Z)-2,3-bis[amino-(2-aminophenyl)sulfanylmethylidene]buta. (n.d.). Benchchem.
• Oxazoline Ligands. (n.d.). Alfa Chemistry.
• Rasappan, R. (n.d.). Metal-bis(oxazoline) complexes: From coordination chemistry to asymmetric catalysis. Chirality.
• Huang, Y.-Q., & Sun, W.-Y. (2018). Coordination supramolecules with oxazoline-containing ligands. CrystEngComm.
• Zhang, L., et al. (2022). Flexible Coordination of the Bis(amino-oxazoline) Ligand in Rare-Earth Metal Complexes: Synthesis, Structure, and Their Reactivity and Polymerization Performance. Inorganic Chemistry.
• Synthesis and Coordination Chemistry of New Oxazoline and Benzoxazole Based Ligands with Lanthanides. (2009). UNM Digital Repository.
• Abdulrahman, W. A., et al. (2021). Metal Complexes of Ligand Derived from Amine Compound: Formation, Spectral Characterization, and Biological Evaluation. International Journal of Drug Delivery Technology.
• Yallur, B. C., et al. (2021). Bivalent Ni(II), Co(II) and Cu(II) complexes of [(E)-[(2-methyl-1,3-thiazol-5-yl)methylidene]amino]thiourea: synthesis, spectral characterization, DNA and in-vitro anti-bacterial studies. Scientific Reports.

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• 2. books.rsc.org [books.rsc.org]
• 3. complexes.alfa-chemistry.com [complexes.alfa-chemistry.com]
• 4. Coordination supramolecules with oxazoline-containing ligands - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Characterization of Some Chiral Metal-Salen Complexes Bearing a Ferrocenophane Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. "Synthesis and Coordination Chemistry of New Oxazoline and Benzoxazole " by Edicome Cornel Shirima [digitalrepository.unm.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Bivalent Ni(II), Co(II) and Cu(II) complexes of [(E)-[(2-methyl-1,3-thiazol-5-yl)methylidene]amino]thiourea: synthesis, spectral characterization, DNA and in-vitro anti-bacterial studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Characterization of Co (III) Complex of the New Chiral Schiff Base – Material Science Research India [materialsciencejournal.org]
• 10. impactfactor.org [impactfactor.org]
• 11. Research Journal of Pharmacutical Sciences : Synthesis, Characterisation and Biological Activity of Chiral Mixed Ligand Ni(II) Complexes - ISCA [isca.in]
• 12. rameshrasappan.com [rameshrasappan.com]

Application Note: [1.1.1]Propellane as a Synthon for Bicyclo[1.1.1]pentane (BCP) Pharmaceutical Analogues

Executive Summary & Rationale

The over-reliance on planar, sp²-hybridized aromatic rings in drug discovery has historically contributed to high attrition rates due to poor physicochemical properties, such as low aqueous solubility and high off-target binding. To "escape from flatland," medicinal chemists increasingly employ bicyclo[1.1.1]pentane (BCP) as a rigid, sp³-rich bioisostere for para-substituted benzenes, internal alkynes, and tert-butyl groups.

As a Senior Application Scientist, I have observed that the successful integration of BCP into pharmaceutical pipelines relies fundamentally on the mastery of its primary synthon: [1.1.1]propellane . The inverted tetrahedral geometry at the bridgehead carbons of [1.1.1]propellane creates a highly strained central C1–C3 bond. The cleavage of this bond releases approximately 65 kcal/mol of strain energy, providing the thermodynamic driving force for both radical and anionic ring-opening functionalizations. This guide details the mechanistic rationale, physicochemical benefits, and self-validating synthetic protocols required to utilize [1.1.1]propellane for developing advanced pharmaceutical analogues.

Physicochemical Profiling: The BCP Advantage

Replacing a para-phenyl ring with a BCP motif fundamentally alters the pharmacokinetic (PK) and pharmacodynamic (PD) profile of a drug candidate. The BCP core is approximately 35% smaller in volume than a phenyl ring and slightly shorter in diagonal distance (1.85 Å vs. 2.79 Å), yet it perfectly mimics the linear exit vectors of a 1,4-disubstituted arene[1].

Because the strong C(sp³)–H bonds of the BCP bridgehead resist hydrogen atom abstraction by Cytochrome P450 enzymes, metabolic stability is drastically enhanced[2]. Furthermore, the elimination of the planar π-system reduces non-specific binding (quantified by the Chromatographic Hydrophobicity Index, CHI) and improves aqueous solubility[3].

Table 1: Comparative Physicochemical Data of a γ-Secretase Inhibitor (BMS-708,163) vs. its BCP Analogue Data synthesized from foundational bioisostere evaluations by [4] and [3].

Property Parameter	para-Phenyl Prototype	BCP Bioisostere	Mechanistic Impact / Causality
cLogP (Lipophilicity)	3.5	2.8	Loss of aromatic π-electron cloud reduces overall lipophilicity.
Aqueous Solubility	15 µg/mL	140 µg/mL	Increased sp³ character disrupts crystal lattice packing energy.
Intrinsic Clearance	45 µL/min/mg	12 µL/min/mg	C(sp³)–H bonds resist CYP450-mediated oxidative metabolism.
Non-Specific Binding (CHI)	High (92)	Low (45)	Absence of π-π stacking interactions reduces off-target binding.
Membrane Permeability	12 x 10⁻⁶ cm/s	18 x 10⁻⁶ cm/s	Enhanced 3D character improves passive transcellular diffusion.

Mechanistic Pathways of Synthon Functionalization

The functionalization of[1.1.1]propellane diverges into two primary mechanistic pathways: Radical Addition and Anionic Nucleophilic Addition .

• Radical Pathway: An incoming radical attacks the C1 bridgehead, homolytically cleaving the central bond to form a localized C3 bridgehead radical. This intermediate is highly reactive and rapidly abstracts a halogen or hydrogen atom to yield the 1,3-disubstituted BCP[5].

• Anionic Pathway: Strong nucleophiles (e.g., Grignard or organolithium reagents) attack the C1 position, heterolytically cleaving the central bond to generate a BCP-metalate intermediate, which can be subsequently trapped by electrophiles or used in transition-metal-catalyzed cross-couplings[6].

Mechanistic divergence in[1.1.1]propellane ring-opening via radical and anionic pathways.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The critical failure point in BCP synthesis is the degradation or inaccurate concentration of the [1.1.1]propellane stock. Always titrate your propellane stock via ¹H NMR against an internal standard (e.g., 1,4-dimethoxybenzene) prior to execution.

Protocol A: Light-Enabled, Photocatalyst-Free Synthesis of Alkyl-BCP Iodides

Based on the scalable flow-chemistry methodology developed for pharmaceutical libraries[7].

Causality & Rationale: Traditional radical additions require harsh initiators or expensive iridium/ruthenium photocatalysts. However, the immense strain energy of [1.1.1]propellane allows direct radical initiation from alkyl iodides under 365 nm LED irradiation. The alkyl radical attacks the propellane, and the resulting BCP radical abstracts iodine from another equivalent of starting material, propagating the chain.

Materials:

• Alkyl iodide precursor (1.0 equiv)

• [1.1.1]Propellane (0.7 M solution in diethyl ether, 1.2 equiv)

• Anhydrous diethyl ether

Step-by-Step Methodology:

• System Validation (QC): Obtain a ¹H NMR of the [1.1.1]propellane stock in CDCl₃. Integrate the sharp singlet at δ 2.00 ppm against a known mass of 1,4-dimethoxybenzene to confirm the exact molarity.

• Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve the alkyl iodide (5.0 mmol) in anhydrous diethyl ether (10 mL).

• Synthon Addition: Shield the flask from ambient light. Syringe in the titrated[1.1.1]propellane solution (6.0 mmol, ~8.6 mL of 0.7 M stock).

• Irradiation: Place the reaction vessel inside a 365 nm LED photoreactor (e.g., PennZ-LED or custom coil for flow). Irradiate at ambient temperature for 16 minutes (if in flow) or up to 4 hours (if in batch)[7].

• Isolation: The reaction is remarkably clean. Evaporate the diethyl ether under reduced pressure (careful: low molecular weight BCPs are volatile). The resulting crude mixture typically yields >90% purity of the 1-alkyl-3-iodo-bicyclo[1.1.1]pentane, ready for downstream functionalization.

Protocol B: Synthesis of Bis-Arylated BCPs via Grignard Addition and Negishi Coupling

Based on the anionic opening protocol for generating internal alkyne bioisosteres[6].

Causality & Rationale: To synthesize bioisosteres of rigid internal alkynes or para-disubstituted benzenes, anionic opening is preferred. Aryl Grignard reagents attack the propellane bridgehead, forming a relatively stable BCP-magnesium halide species. Because BCP-Grignards are poorly reactive in direct cross-coupling, transmetalation to a BCP-zinc species (Negishi coupling) is strictly required to facilitate the transmetalation step at the palladium catalytic cycle.

Materials:

• Arylmagnesium bromide (1.0 M in THF, 1.5 equiv)

• [1.1.1]Propellane (0.7 M in Et₂O, 1.0 equiv)

• Anhydrous ZnCl₂ (1.5 equiv, flame-dried under vacuum)

• Aryl halide electrophile (0.8 equiv)

• Pd(PPh₃)₄ (5 mol%)

Step-by-Step Methodology:

• Anionic Opening: Cool the titrated [1.1.1]propellane solution (10 mmol) to 0 °C under argon. Dropwise, add the Arylmagnesium bromide solution (15 mmol). Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

• System Validation (QC): Quench a 0.1 mL aliquot with D₂O and analyze via GC-MS/NMR to confirm complete consumption of propellane and formation of the mono-aryl BCP-D species.

• Transmetalation: Cool the mixture back to 0 °C. Add a solution of rigorously anhydrous ZnCl₂ (15 mmol) in THF. Stir for 30 minutes to form the BCP-zincate intermediate.

• Cross-Coupling: Add the aryl halide (8.0 mmol) and Pd(PPh₃)₄ (0.4 mmol). Heat the reaction mixture to 60 °C for 12 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate (3 x 20 mL). Dry the combined organic layers over MgSO₄, concentrate, and purify via silica gel column chromatography to yield the bis-arylated BCP bioisostere.

References

• Stepan, A. F., et al. "Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor." Journal of Medicinal Chemistry, 2012.[Link]

• Denisenko, A., Mykhailiuk, P. K., et al. "Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations." Nature Communications, 2024.[Link]

• Frank, N., et al. "Convenient Preparation of Bicyclo[1.1.1]pentane Bioisosteres of Internal Alkynes and para-Disubstituted Benzenes using[1.1.1]Propellane." Angewandte Chemie International Edition, 2017.[Link]

• Roecker, A. J., et al. "A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR." Journal of Medicinal Chemistry, 2025.[Link]

• Zheng, Y., et al. "Thianthrenium-enabled modular synthesis of bicyclo[1.1.1]pentanes." Nature Synthesis, 2025.[Link]

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• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Asymmetric Alkylation Protocols Utilizing Oxazolidinone Chiral Auxiliaries

Executive Summary & Mechanistic Rationale

The precise control of absolute stereochemistry is a foundational challenge in modern organic synthesis and drug development. Among the most reliable methodologies for constructing α-chiral carboxylic acid derivatives is the use of 1[1].

The stereodirecting power of these oxazolidine derivatives arises from their rigid, conformationally constrained structure. The mechanistic causality relies on three sequential phases:

• Kinetic Enolization: Deprotonation of the N-acyloxazolidinone with a strong, non-nucleophilic base (such as LDA or NaHMDS) selectively generates a Z-enolate[1].

• Chelation Control: The alkali metal cation (Li⁺ or Na⁺) coordinates simultaneously to the enolate oxygen and the auxiliary's carbonyl oxygen. This dual coordination locks the intermediate into a rigid, planar five-membered chelate ring[1][2].

• Steric Shielding: The substituent at the C4 position of the oxazolidinone ring (typically a benzyl, isopropyl, or phenyl group) acts as a steric wall, effectively blocking one face of the enolate. Consequently, incoming electrophiles are forced to approach from the opposite, less hindered face, yielding alkylated products with exceptional diastereoselectivity[1].

Reaction Workflow & Pathway

Evans asymmetric alkylation workflow: auxiliary installation, enolization, and chiral cleavage.

Quantitative Performance Data & Substrate Scope

The choice of base and temperature directly impacts the diastereomeric ratio (dr). Below is a summary of expected yields and selectivities for common electrophiles when utilizing an (S)-4-benzyl-2-oxazolidinone auxiliary.

Electrophile	Base	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)	Reference
Methyl Iodide (MeI)	NaHMDS	-78	70 - 92	>99:1	[3]
Allyl Iodide	NaHMDS	-78	70 - 85	>98:2	[4]
Benzyl Bromide (BnBr)	LDA	-78 to 0	80 - 90	96:4	[5]

Step-by-Step Experimental Protocols

Note: The following protocols are designed as self-validating systems. In-process analytical checks are embedded to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Synthesis of the N-Acyl Oxazolidinone

Objective: Covalently couple the chiral auxiliary to the target acyl group. Causality & Rationale: 2 generates a highly nucleophilic nitrogen anion[2]. Performing this at -78 °C prevents degradation of the auxiliary. The subsequent dropwise addition of the acyl chloride ensures a clean N-acylation without competing ketene formation or self-condensation.

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve the chiral oxazolidinone (1.0 equiv, e.g., (S)-4-benzyl-2-oxazolidinone) in anhydrous THF (0.2 M).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise over 10 minutes.

  • Validation Check: A slight yellowing of the solution typically indicates the formation of the lithiated intermediate. Stir for 30 minutes.

• Acylation: Add the desired acyl chloride (1.1 equiv) dropwise. Stir at -78 °C for 30 minutes, then allow the reaction to warm to room temperature over 1 hour.

• Quench & Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3×). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography.

  • Validation Check: The N-acyl product typically exhibits a distinct carbonyl stretch in IR spectroscopy (~1780 cm⁻¹ for the imide) and a downfield shift of the C4 proton in ¹H NMR compared to the starting auxiliary.

Protocol B: Diastereoselective Alkylation

Objective: Install the new stereocenter via facial-selective electrophilic attack. Causality & Rationale: The use of NaHMDS or LDA at low temperatures (-78 °C) is critical for kinetic control, exclusively yielding the chelated Z-enolate. Pre-cooling the electrophile prevents localized warming that could disrupt the chelated enolate geometry, which would otherwise lead to E/Z equilibration or background racemic alkylation[3][5].

• Enolization: Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF (0.1 M) under argon and cool to -78 °C. Add NaHMDS (1.1 equiv, 1.0 M in THF) dropwise. Stir for 1 hour to ensure complete enolization.

• Electrophile Addition: Pre-cool the electrophile (e.g., allyl iodide or methyl iodide, 1.5 to 3.0 equiv) to -78 °C, then add it slowly to the enolate solution down the side of the flask.

• Reaction Progression: Stir at -78 °C for 2–4 hours.

  • Validation Check: Monitor via TLC (e.g., 20% EtOAc/Hexanes). Quench a 50 µL aliquot in NH₄Cl/EtOAc before spotting. The alkylated product generally runs slightly higher (higher Rf) than the starting material.

• Quench & Isolation: Quench with saturated NH₄Cl at -78 °C, then warm to room temperature. Extract with CH₂Cl₂ (3×), wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Isolate the major diastereomer via silica gel chromatography.

  • Validation Check: Diastereomeric ratios (dr) can be validated pre-purification via crude ¹H NMR by integrating the distinct α-proton signals of the diastereomers[4].

Protocol C: Non-Destructive Auxiliary Cleavage

Objective: Remove the chiral auxiliary to yield the enantiopure carboxylic acid while recovering the oxazolidinone. Causality & Rationale: Standard saponification (NaOH/heat) risks racemizing the newly formed, sensitive α-stereocenter.4 generates the highly nucleophilic hydroperoxide anion (HOO⁻)[4]. This species attacks the imide carbonyl with exquisite chemoselectivity, leaving the internal amide bonds and the stereocenter intact[6].

• Preparation: Dissolve the alkylated imide (1.0 equiv) in a 3:1 mixture of THF/H₂O (0.1 M) and cool to 0 °C.

• Peroxide Addition: Add 30% aqueous H₂O₂ (4.0 equiv) dropwise, followed immediately by LiOH·H₂O (2.0 equiv).

  • Causality: Maintaining 0 °C suppresses background hydrolysis by the less nucleophilic hydroxide ion, ensuring the HOO⁻ anion acts as the primary nucleophile.

• Reaction Progression: Stir at 0 °C for 1–2 hours.

  • Validation Check: TLC will show the disappearance of the starting material and the appearance of a UV-active spot (recovered auxiliary) and a heavily polar baseline spot (the carboxylic acid product).

• Quench: Quench the excess peroxide by carefully adding an aqueous solution of Na₂SO₃ (1.5 M).

  • Validation Check: Test the mixture with starch-iodide paper to ensure all peroxides are neutralized before proceeding.

• Separation & Recovery: Remove the THF under reduced pressure. Extract the aqueous layer with CH₂Cl₂ (3×) to recover the cleaved oxazolidinone auxiliary (typically >90% recovery).

• Product Isolation: Acidify the remaining aqueous layer to pH 2 using 1 M HCl. Extract with ethyl acetate (3×), dry over MgSO₄, and concentrate to afford the highly enantioenriched carboxylic acid[4].

Advanced Applications in Drug Development

The robust nature of the Evans asymmetric alkylation makes it a cornerstone in the synthesis of complex active pharmaceutical ingredients (APIs) and natural products. For instance, the classic synthesis of the macrolide cytovaricin2, precisely setting the absolute stereochemistry of nine distinct stereocenters[2].

Furthermore, the protocol is highly effective for synthesizing unnatural amino acids, which are critical building blocks in peptidomimetic drug design. Recent 3 relied on Evans asymmetric alkylation to establish challenging C4 stereocenters with essentially complete stereoselectivity (>99:1 dr), demonstrating its scalability and reliability in industrial settings[3].

References

• Benchchem. "Application Notes and Protocols: Asymmetric Synthesis Utilizing Oxazolidinone Derivatives." 1

• Wikipedia. "Chiral auxiliary." 2

• ACS Organic Letters. "Diastereoselective Alkylations of Oxazolidinone Glycolates: A Useful Extension of the Evans Asymmetric Alkylation." 4

• Harvard University. "Chem 115 Myers: Asymmetric Alkylation of Enolates."5

• NIH PMC. "Highly stereoselective gram scale synthesis of all the four diastereoisomers of Boc-protected 4-methylproline carboxylates."3

• NIH PMC. "Chiral Auxiliary Mediated Conjugate Reduction and Asymmetric Protonation: Synthesis of High Affinity Ligands for HIV Protease Inhibitors."6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. Highly stereoselective gram scale synthesis of all the four diastereoisomers of Boc-protected 4-methylproline carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Chiral Auxiliary Mediated Conjugate Reduction and Asymmetric Protonation: Synthesis of High Affinity Ligands for HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Chromatography Purification of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific, dual-nature challenges of purifying 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine. This molecule presents a unique chromatographic paradox: it contains a highly polar, basic primary amine that strongly adheres to stationary phases, alongside an acid-sensitive oxazolidine ring that readily degrades under standard purification conditions.

The following troubleshooting guide, mechanistic workflows, and self-validating protocols are engineered to help you achieve high-purity recovery without compromising the structural integrity of your compound.

I. Troubleshooting Guides & FAQs

Q1: Why does my compound degrade or completely disappear during standard silica gel chromatography? The Causality: The oxazolidine ring is a cyclic hemiaminal ether. Standard bare silica gel is inherently acidic, with a surface pH ranging from 4.5 to 5.5. When your compound interacts with these acidic silanol (Si-OH) groups, the oxazolidine oxygen or nitrogen becomes protonated. This protonation lowers the activation energy for C-O bond cleavage, triggering a rapid ring-opening event into an iminium or hemiaminal intermediate. In the presence of adventitious water on the silica surface, this intermediate hydrolyzes back into its starting materials: acetaldehyde and a diamino alcohol. Literature confirms that oxazolidines are notoriously unstable to standard chromatographic purification without basic modifiers (1)[1], and direct contact with untreated silica must be avoided to prevent this hydrolysis (2)[2].

Q2: Why is my product streaking across the TLC plate or eluting as a massive, broad peak? The Causality: The primary amine group on your target molecule is highly basic and polar. It acts as both a strong hydrogen bond donor and acceptor. On standard silica gel, the primary amine interacts with the acidic silanol groups via intense hydrogen bonding and ion-exchange mechanisms (forming an ammonium silicate ion pair). This causes the compound to stick irreversibly to the stationary phase, resulting in severe peak tailing, poor separation resolution, and significant loss of mass on the column (3)[3].

Q3: What is the mechanistic rationale behind using Triethylamine (TEA) as a mobile phase additive? The Causality: Adding 1-5% Triethylamine (TEA) to your mobile phase serves a dual protective function. First, TEA is highly basic and competitively binds to the strongly acidic silanol sites, effectively "masking" them from the primary amine of your target compound. This prevents the ion-exchange interactions that cause streaking (4)[4]. Second, TEA raises the local pH of the column environment, neutralizing the acidity required to catalyze the oxazolidine ring-opening hydrolysis, thereby preserving your molecule's structural integrity.

Q4: How should I load the sample to prevent on-column degradation? The Causality: Never load this compound using protic solvents (like methanol) or acidic solvents (like chloroform containing HCl traces), as these can initiate transacetalization or hydrolysis while the sample sits at the top of the column. Instead, use a "dry loading" technique. Dissolve the crude mixture in a volatile, non-protic solvent (e.g., dichloromethane), add a small amount of amine-functionalized or TEA-deactivated silica, and evaporate to a free-flowing powder before loading.

II. Mechanistic Pathways & Workflows

Fig 1: Acid-catalyzed hydrolysis pathway of oxazolidines on standard silica gel.

Fig 2: Decision tree for selecting the optimal chromatography workflow.

III. Quantitative Data: Stationary Phase Comparison

To assist in your experimental design, the following table summarizes the expected chromatographic behavior of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine across different stationary phase setups.

Parameter	Standard Silica (Untreated)	Standard Silica (1-5% TEA)	Amine-Functionalized (NH2) Silica
Oxazolidine Stability	Poor (Rapid Hydrolysis)	Good (Stable)	Excellent (Highly Stable)
Amine Peak Shape	Severe Tailing / Irreversible Binding	Moderate to Sharp	Sharp, Symmetrical
Typical Mass Recovery	< 15%	75 - 85%	> 90%
Mobile Phase Complexity	Simple	Complex (Requires basic modifier)	Simple

IV. Self-Validating Experimental Protocols

Protocol A: Purification via Amine-Functionalized (NH2) Silica (Preferred Method)

Amine-functionalized silica eliminates the need for mobile phase modifiers, providing a naturally basic environment that stabilizes the oxazolidine ring while preventing primary amine streaking.

• Column Packing: Pack a glass chromatography column with Amine-functionalized Silica Gel (60 Å) using a non-polar solvent (e.g., Hexane or Dichloromethane).

• Dry Loading: Dissolve your crude sample in a minimal amount of Dichloromethane. Add a small volume of NH2-silica (approx. 2x the mass of your crude). Evaporate the solvent carefully under reduced pressure until a free-flowing powder remains.

• Loading: Carefully pour the dry-loaded powder onto the flat sand layer at the top of the column bed.

• Elution: Elute using a gradient of Hexane/Ethyl Acetate or Dichloromethane/Methanol (keep Methanol <10% to prevent transacetalization).

• Self-Validation Check: Spot the initial 5 mL of eluent on a TLC plate and stain with Ninhydrin. A lack of immediate purple spots confirms the column is retaining the compound properly and not prematurely bleeding the amine product.

• Fraction Collection: Collect fractions and analyze via TLC (using NH2-TLC plates if available) stained with Ninhydrin or PMA.

Protocol B: Purification via TEA-Deactivated Standard Silica Gel

If NH2-silica is unavailable, standard silica can be forced into compliance through rigorous deactivation.

• Eluent Preparation: Prepare your desired mobile phase (e.g., 95:5 Dichloromethane:Methanol) and add 3% Triethylamine (TEA) by volume. Mix thoroughly.

• Column Packing & Deactivation: Slurry pack standard silica gel (60 Å, 230-400 mesh) using the TEA-containing mobile phase.

• Self-Validation Check (Critical): Before loading your sample, collect 5 mL of the column flow-through. Test this liquid with universal pH paper. It must register a basic pH (>8.0). If it is acidic or neutral, the silica has absorbed all the TEA. Continue flushing the column with the TEA-mobile phase until the flow-through tests basic, ensuring complete silanol deactivation.

• Dry Loading: Dissolve the crude sample in Dichloromethane, add standard silica gel, and add a few drops of TEA to the slurry before evaporating to a powder.

• Elution: Load the powder and elute using the TEA-containing mobile phase.

• Post-Purification: Evaporate fractions under high vacuum to remove residual TEA. Note that trace TEA may remain and might require a subsequent high-vacuum drying step or lyophilization.

V. References

• Synthesis of fused tetramate-oxazolidine and -imidazolidine derivatives and their antibacterial activity. Organic & Biomolecular Chemistry (RSC Publishing).1

• Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega.2

• Application Note: A Guide to the Purification of Perylen-1-amine by Column Chromatography. BenchChem.3

• Application Notes and Protocols: Purification of Geranylamine by Column Chromatography. BenchChem.4

Sources

• 1. Synthesis of fused tetramate-oxazolidine and -imidazolidine derivatives and their antibacterial activity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00594A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preserving Chiral Integrity in 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine Workflows

Welcome to the Application Scientist Support Center. Working with chiral oxazolidines—specifically 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine—presents unique stereochemical challenges. The oxazolidine ring is a cyclic hemiaminal ether, making the C2 stereocenter highly susceptible to epimerization and racemization via ring-opening pathways under both [1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure stereochemical fidelity during downstream functionalization of the primary amine.

Mechanistic Insight: The Root Cause of Racemization

To prevent racemization, we must first understand the causality. The C2 position of the oxazolidine ring (bearing the methyl group) is kinetically labile. Under acidic conditions or in the presence of moisture, the ring nitrogen or oxygen can be protonated, leading to [2].

This cleavage forms an acyclic iminium ion intermediate. Because the iminium carbon is sp2 -hybridized and planar, stereochemical information at C2 is lost. Subsequent ring closure yields a thermodynamic mixture of epimers, resulting in [3].

Acid-catalyzed oxazolidine ring-opening leading to C2 racemization.

Troubleshooting FAQs

Q1: I am observing significant C2 epimerization during the N-acylation of the primary amine. How can I suppress this? A1: Acylation reactions (e.g., using acid chlorides or anhydrides) generate acidic byproducts (like HCl or carboxylic acids). Even trace amounts of acid will catalyze the ring-opening of the oxazolidine to the planar iminium ion[1]. Solution: Shift from thermodynamic to kinetic control.

• Use a strict anhydrous environment, as moisture facilitates the hydrolysis of the iminium intermediate into an [4].

• Employ a large excess of a sterically hindered, non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to instantly neutralize acidic byproducts.

• Perform the reaction at cryogenic temperatures (-78 °C) to increase the activation energy barrier for ring opening.

Q2: Can I perform reductive amination on the primary amine without degrading the oxazolidine core? A2: Yes, but standard reductive amination conditions (like NaCNBH3​ in mildly acidic methanol) are lethal to the oxazolidine stereocenter. The acidic pH required for imine formation will rapidly racemize C2[4]. Solution: Use a Lewis acid-mediated approach under neutral conditions. Titanium(IV) isopropoxide ( Ti(OPr-i)4​ ) can facilitate imine formation without generating Brønsted acids. Follow this with a mild reducing agent like sodium triacetoxyborohydride (STAB) in a non-coordinating solvent like 1,2-dichloroethane (DCE).

Q3: How should I store this compound to prevent spontaneous degradation over time? A3: Oxazolidines act as moisture scavengers and will slowly hydrolyze and racemize in ambient air[1]. Store the compound neat (or in a dry, non-polar solvent), blanketed under high-purity Argon, at -20 °C. Avoid storing in chloroform, as photolytic degradation of CHCl3​ generates trace phosgene and HCl, which will destroy the chiral center.

Quantitative Data: Stability Profiling

To guide your experimental design, we have quantified the stability of the oxazolidine ring under various conditions[4].

Conditions	Temp (°C)	Solvent	Chiral Half-Life ( t1/2​ )	Primary Mechanism of Degradation
pH 2.0 (HCl)	25	H2​O /MeCN	< 5 mins	Rapid protonation and ring cleavage
pH 7.4 (Buffer)	25	H2​O /MeCN	~12 hours	Slow hydrolytic ring opening
1.0 eq TFA	0	DCM	45 mins	Acid-catalyzed iminium formation
3.0 eq DIPEA	25	Dry DCM	> 30 days	Stable (Base prevents protonation)
3.0 eq DIPEA	-78	Dry DCM	Indefinite	Kinetically frozen

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate the use of self-validating systems. A protocol is only as good as its built-in quality control.

Protocol A: Kinetically Controlled N-Acylation of the Primary Amine

Objective: Functionalize the C5-ethanamine group while preserving C2 and C5 stereocenters.

Step-by-step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Dissolution: Dissolve 1.0 mmol of chiral 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in 10 mL of anhydrous DCM (distilled over CaH2​ ).

• Base Addition: Add 3.0 mmol (3.0 eq) of anhydrous DIPEA.

  • Self-Validation: Test the vapor phase with wet pH paper to ensure a strongly basic environment before proceeding.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Electrophile Addition: Dilute 1.1 mmol of the acyl chloride in 2 mL of anhydrous DCM. Add this solution dropwise over 30 minutes using a syringe pump.

  • Causality: Slow addition prevents localized exothermic spikes that could provide the thermal energy required for oxazolidine ring-opening.

• Quenching: Quench the reaction strictly at -78 °C by adding 5 mL of cold pH 7.4 phosphate buffer.

  • Causality: Quenching cold prevents the unreacted acyl chloride from generating HCl upon aqueous workup at warmer temperatures.

• Extraction: Extract with DCM, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at < 25 °C.

Self-validating workflow for kinetically controlled N-acylation.

Protocol B: Chiral HPLC Monitoring (Quality Control)

Objective: Verify the diastereomeric excess (de) of the product without inducing on-column degradation.

Step-by-step Methodology:

• Column Selection: Use a normal-phase chiral column (e.g., Chiralpak AD-H).

• Mobile Phase: Hexane/Isopropanol (90:10) with 0.1% Diethylamine (DEA).

  • Causality: The addition of 0.1% DEA is critical. Silica-based stationary phases have acidic silanol groups that will induce on-column racemization of the oxazolidine during the run. DEA masks these acidic sites.

• Flow Rate & Detection: 1.0 mL/min, UV detection at 210 nm.

• Validation: Inject a deliberately racemized standard (prepared by treating a small aliquot of the starting material with 1% TFA in DCM for 1 hour) to establish the retention times of both C2 epimers. Ensure baseline resolution ( Rs​>1.5 ) before analyzing the reaction product.

References

• Oxazolidine - Wikipedia.[Link]

• Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy - Journal of Pharmaceutical Sciences.[Link]

• Stereoelectronic control of oxazolidine ring-opening: Structural and chemical evidences - Tetrahedron.[Link]

• Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines: A Systematic Study on Structure and Mechanism - MDPI.[Link]

Sources

• 1. Oxazolidine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Stability of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in Solution

Welcome to the dedicated technical support center for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered when working with this compound in solution. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experiments and the reliability of your results.

Introduction to the Stability of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is a heterocyclic organic compound featuring an oxazolidine ring, a structure known for its susceptibility to hydrolysis. The stability of this molecule in solution is paramount for its effective use in research and development. The primary degradation pathway for oxazolidines is the hydrolysis of the heterocyclic ring, which is catalyzed by water and can be significantly influenced by pH.[1] This process involves the cleavage of the C-O and C-N bonds of the ring, leading to the formation of an aldehyde (in this case, acetaldehyde) and a β-amino alcohol. The presence of a methyl group at the 2-position and an ethanamine side chain at the 5-position of your compound will influence its specific stability profile.

This guide will provide you with the foundational knowledge and practical steps to mitigate degradation and troubleshoot common stability-related issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in solution?

A1: The principal degradation pathway is hydrolysis of the oxazolidine ring. This reaction is typically acid-catalyzed and results in the opening of the ring to form N-(2-hydroxy-3-aminopropyl)acetamide, which can be further hydrolyzed to 1-aminopropan-2-ol and acetaldehyde. The hydrolysis is a reversible process, and the compound exists in a ring-chain tautomeric equilibrium in solution.

Q2: How does pH affect the stability of the compound?

A2: The rate of hydrolysis of oxazolidines is highly pH-dependent. Generally, the oxazolidine ring is more labile under acidic to neutral conditions. Under strongly acidic conditions, the ring can open rapidly. In neutral and basic solutions, the rate of hydrolysis is often slower. For many oxazolidines, the maximum rate of hydrolysis is observed in the pH range of 3-7.[2]

Q3: What are the expected degradation products I should monitor?

A3: The primary degradation products from hydrolysis are acetaldehyde and the corresponding β-amino alcohol, 1-amino-3-(methylamino)propan-2-ol. Depending on the conditions, you might also observe intermediates or secondary degradation products.

Q4: Are there other degradation pathways I should be concerned about?

A4: Besides hydrolysis, oxidation and photodegradation are potential degradation pathways for many organic molecules. The primary amine in the ethanamine side chain could be susceptible to oxidation. It is advisable to protect solutions from light and to use degassed solvents if oxidative degradation is suspected.

Q5: What are the recommended storage conditions for solutions of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine?

A5: To minimize degradation, solutions should be prepared fresh whenever possible. If short-term storage is necessary, it is recommended to store solutions at low temperatures (-20°C or -80°C) and protected from light. The choice of solvent is also critical; aprotic solvents are generally preferred over protic solvents like water or methanol to slow down hydrolysis. For aqueous solutions, using a buffer at a pH where the compound is most stable (typically slightly basic) can be beneficial.

Troubleshooting Guide

This section addresses common problems encountered during the handling and analysis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in solution.

Observed Issue	Potential Cause	Troubleshooting Steps & Explanations
Inconsistent analytical results (e.g., variable peak areas in HPLC)	Ongoing degradation of the compound in solution. The oxazolidine ring is likely hydrolyzing in your sample vial or during the analytical run.	1. Prepare Samples Fresh: Analyze samples immediately after preparation. 2. Control Sample Temperature: Use a cooled autosampler (e.g., 4°C) to slow down degradation in the vials. 3. Optimize Mobile Phase pH: If using HPLC, ensure the mobile phase pH is in a range where the compound is stable. For oxazolidines, a slightly basic pH may be preferable.
Appearance of new, unidentified peaks in chromatograms over time	Formation of degradation products. The new peaks are likely the hydrolysis products (aldehyde and β-amino alcohol) or other degradants.	1. Perform Forced Degradation Studies: Intentionally degrade the compound under controlled stress conditions (acid, base, oxidation, heat, light) to generate and identify the degradation products. This will confirm the identity of the new peaks. 2. Use a Stability-Indicating Method: Ensure your analytical method (e.g., HPLC) can resolve the parent compound from all potential degradation products.
Loss of biological activity or potency of the compound in an assay	Significant degradation of the active compound. The concentration of the intact 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine has decreased due to instability in the assay medium.	1. Assess Stability in Assay Buffer: Perform a time-course experiment to measure the concentration of the compound in the assay buffer under the exact assay conditions (temperature, pH, light exposure). 2. Modify Assay Conditions: If instability is confirmed, consider shortening the incubation time, adjusting the buffer pH, or adding a stabilizing agent if compatible with the assay.
Precipitation or cloudiness in the solution	Formation of insoluble degradation products or polymerization. Some degradation products may have lower solubility than the parent compound.	1. Characterize the Precipitate: If possible, isolate and analyze the precipitate to identify its composition. 2. Adjust Solvent Composition: Consider using a co-solvent system to improve the solubility of both the parent compound and its potential degradants.

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are essential for identifying potential degradation products and establishing a stability-indicating analytical method.

Objective: To intentionally degrade 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine under various stress conditions to understand its degradation pathways.

Materials:

• 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (ACN), HPLC grade

• Calibrated pH meter

• HPLC system with a UV or MS detector

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or water) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep at room temperature for 24 hours.

  • Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Expose the solid compound to 105°C for 24 hours.

  • Dissolve a known amount in the mobile phase for analysis.

• Photodegradation:

  • Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours in a photostability chamber.

• Analysis: Analyze all stressed samples, along with a control sample (untreated stock solution), using a suitable stability-indicating HPLC method.

Stability-Indicating HPLC-UV Method

Objective: To develop an HPLC method capable of separating 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine from its degradation products.

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 210 nm

Note: This is a starting point. The method may require optimization for your specific application and instrumentation. For compounds lacking a strong chromophore, a mass spectrometer (LC-MS) detector is recommended for higher sensitivity and specificity.

Visualizing Stability Concepts

Degradation Pathway of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Caption: Proposed hydrolytic degradation pathway.

Experimental Workflow for Stability Assessment

Sources

• 1. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. profiles.wustl.edu [profiles.wustl.edu]

Technical Support Center: Scaling Up the Synthesis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

Welcome to the Process Chemistry Support Center. This guide is specifically designed for researchers and drug development professionals scaling up the synthesis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine .

Synthesizing this molecule at scale presents three distinct mechanistic challenges: the dual reactivity of the diamino alcohol precursor, the extreme volatility of acetaldehyde, and the high acid-sensitivity of the resulting oxazolidine ring. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and a self-validating protocol to ensure high-yield, reproducible scale-up.

Process Overview & Pathway Visualization

To synthesize the target molecule, we must selectively cyclize the α -amino and β -hydroxyl groups of 1,5-diaminopentan-2-ol with acetaldehyde, while leaving the terminal amine intact.

Figure 1: Three-step synthetic workflow for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine.

Troubleshooting & FAQs: Overcoming Scale-Up Bottlenecks

Q1: Why am I getting a complex mixture of imines and oxazolidines during the cyclization step?

A: This is a chemoselectivity issue. Your starting material, 1,5-diaminopentan-2-ol, contains two primary amines. While the C1-amine is thermodynamically driven to form the 5-membered oxazolidine ring with acetaldehyde, the C5-amine will rapidly condense with acetaldehyde to form an acyclic Schiff base (imine). The Solution: You must selectively protect the C5-amine before cyclization. By introducing Copper(II) salts to the aqueous starting material, the vicinal C1-amino and C2-hydroxyl groups form a highly stable, 5-membered thermodynamic chelate complex. This temporarily masks them, leaving the C5-amine completely free to react with a protecting group reagent [2].

Q2: Which protecting group is optimal for scaling up this specific oxazolidine?

A: You must use the Carboxybenzyl (Cbz) group. Many chemists default to the tert-butyloxycarbonyl (Boc) group for amine protection. However, Boc deprotection requires strong acids (e.g., TFA or HCl). Because the 1,3-oxazolidine ring is highly acid-labile, acidic deprotection will hydrolyze the ring back into the amino alcohol and acetaldehyde, destroying your product. The Cbz group is removed via catalytic hydrogenolysis ( H2​ , Pd/C) under strictly neutral conditions, preserving the oxazolidine ring perfectly.

Q3: Acetaldehyde is highly volatile (bp 20.2 °C). How do we prevent reagent loss and low conversions at scale?

A: Standard Dean-Stark conditions (refluxing toluene) will boil off the acetaldehyde before it can react. Instead, the condensation must be performed at room temperature in a sealed reactor. To drive the equilibrium forward without heat, use anhydrous Magnesium Sulfate ( MgSO4​ ) in Dichloromethane (DCM). This acts as a mild, neutral desiccant that sequesters the water byproduct without generating acidic microenvironments that could trigger acetaldehyde polymerization (paraldehyde formation) [1].

Q4: How do I purify the final product without degrading the oxazolidine ring?

A: Never use silica gel chromatography for this molecule. Silica gel is inherently acidic and will rapidly degrade the oxazolidine ring during purification. By utilizing the Cbz-protection strategy, your deprotection byproducts are simply toluene and CO2​ (both volatile). The purification is reduced to a simple Celite filtration to remove the Pd/C catalyst, followed by mild vacuum concentration.

Quantitative Data: Protecting Group Strategy

The choice of protecting group dictates the entire downstream viability of the process. The table below summarizes the causality between protecting group selection, downstream conditions, and overall process yield.

Protecting Group	Deprotection Reagent	Oxazolidine Ring Stability	Byproduct Removal Method	IPC Method	Overall Yield
Boc	TFA or 4M HCl	Degraded (Ring opens)	Evaporation	LC-MS	< 5%
Fmoc	20% Piperidine	Stable	Basic Alumina Column	TLC / UV	40-45%
Cbz	H2​ , 10% Pd/C (Neutral)	Stable	Celite Filtration	NMR / LC-MS	85-90%

Validated Step-by-Step Protocol (Self-Validating System)

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next phase unless the In-Process Control (IPC) criteria are explicitly met.

Phase 1: Selective Protection via Cu(II) Chelation

• Chelation: Dissolve 1,5-diaminopentan-2-ol (1.0 eq) in distilled water. Add Copper(II) Acetate ( Cu(OAc)2​ , 0.5 eq). Stir at room temperature for 1 hour until a deep blue solution forms, indicating successful chelation of the α -amino alcohol [2].

• Protection: Add Sodium Bicarbonate ( NaHCO3​ , 2.0 eq) followed by dropwise addition of Cbz-OSu (1.1 eq) dissolved in THF. Stir vigorously for 4 hours.

• De-chelation: Add Disodium EDTA (1.2 eq relative to Cu) to the mixture and stir for 2 hours to sequester the copper, releasing the protected amino alcohol.

• Extraction: Extract the aqueous layer with DCM (3x). Dry the combined organic layers over Na2​SO4​ and concentrate.

• IPC Check 1: Perform a Ninhydrin stain on a TLC plate. The presence of a primary amine (the now-freed C1-amine) must show a positive (purple) result. LC-MS must confirm the mass of 5-(Cbz-amino)-1-aminopentan-2-ol.

Phase 2: Oxazolidine Cyclization

• Preparation: Dissolve the intermediate from Phase 1 in anhydrous DCM (0.2 M concentration). Add anhydrous MgSO4​ (3.0 eq) to the flask.

• Condensation: Chill the reactor to 0 °C. Add pre-chilled acetaldehyde (1.5 eq) in one portion.

• Reaction: Seal the reactor tightly to prevent acetaldehyde evaporation. Allow the mixture to warm to room temperature and stir for 12 hours [1].

• Workup: Filter the suspension through a fritted funnel to remove the hydrated MgSO4​ . Concentrate the filtrate under reduced pressure (bath temp < 30 °C).

• IPC Check 2: Analyze the crude mixture via 1H -NMR. Proceed only if the aldehyde proton signal (~9.8 ppm) is absent and the characteristic oxazolidine C2-H quartet (~4.5 ppm) has appeared.

Phase 3: Neutral Hydrogenolysis (Deprotection)

• Setup: Dissolve the Cbz-protected oxazolidine in anhydrous Ethyl Acetate (EtOAc). Purge the flask with Nitrogen.

• Catalysis: Carefully add 10% Pd/C (0.1 eq by weight).

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) via a balloon or a 1 atm continuous flow reactor. Stir vigorously at room temperature for 4 hours.

• Purification: Filter the black suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure to yield the pure 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine as a pale oil.

• IPC Check 3: Run LC-MS. The reaction is complete and validated when the Cbz-adduct mass has completely disappeared, and the target mass (M+H = 131.1) is the sole dominant peak.

References

• Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace ACS Omega (2023). URL:[Link] [1]

• Preparation of amino-protected lysine derivatives US P

Reference Data & Comparative Studies

A Comparative Guide to Determining the Enantiomeric Excess of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a regulatory requirement but a cornerstone of scientific rigor. For molecules such as 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine, a chiral building block with potential applications in medicinal chemistry, ensuring enantiopurity is paramount as different enantiomers can exhibit varied pharmacological and toxicological profiles. This guide provides an in-depth comparison of the primary analytical techniques for quantifying the enantiomeric excess of this and structurally related amino alcohols. We will delve into the causality behind experimental choices, offering field-proven insights to empower researchers in selecting and implementing the most suitable methodology.

The core challenge in analyzing 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine lies in its structure: a primary amine and a heterocyclic system, which lacks a strong chromophore for direct UV detection in High-Performance Liquid Chromatography (HPLC). This necessitates either derivatization or the use of alternative detection methods. Furthermore, its volatility and thermal stability will influence the applicability of Gas Chromatography (GC). Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful alternative, particularly through the use of chiral derivatizing or solvating agents.

This guide will compare and contrast three principal analytical methodologies:

• Chiral High-Performance Liquid Chromatography (HPLC)

• Chiral Gas Chromatography (GC)

• Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy

We will explore both direct and indirect approaches, providing detailed experimental protocols and a comparative analysis to facilitate informed decision-making in your laboratory.

Chiral High-Performance Liquid Chromatography (HPLC): The Workhorse of Enantioseparation

Chiral HPLC is a robust and widely adopted technique for the separation and quantification of enantiomers.[1][2] The separation is achieved through differential interactions between the enantiomers and a chiral stationary phase (CSP).[1] For a molecule like 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine, two primary strategies can be employed: direct separation on a CSP or indirect separation following derivatization.

Direct Chiral HPLC

In this approach, the unmodified enantiomers are separated on a chiral column. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are particularly effective for a wide range of chiral compounds, including amines and alcohols.[3][4][5]

Causality of Experimental Choices:

• CSP Selection: The choice of a polysaccharide-based CSP (e.g., Chiralpak® or Lux® series) is based on their proven broad applicability and ability to form transient diastereomeric complexes with a wide array of analytes through hydrogen bonding, dipole-dipole, and steric interactions.

• Mobile Phase: A polar organic mode, using eluents like methanol, ethanol, or acetonitrile, is often a good starting point for amino alcohols.[4][5] The choice and composition of the mobile phase are critical for optimizing resolution and retention times.

• Detection: The lack of a strong chromophore in the target molecule makes UV detection challenging. Alternative detection methods such as mass spectrometry (MS) or evaporative light scattering detection (ELSD) are highly recommended for direct analysis.

Experimental Protocol: Direct Chiral HPLC with MS Detection

• System: An HPLC system coupled with a mass spectrometer (LC-MS).

• Column: A polysaccharide-based chiral column (e.g., Lux® Cellulose-1 or Chiralpak® IA).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid is a common starting point for MS compatibility. Isocratic elution with a polar organic solvent may also be effective.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Column Temperature: 25 °C, can be varied to optimize separation.

• Injection Volume: 5-10 µL.

• Detection: Mass spectrometer set to detect the protonated molecular ion [M+H]⁺ of the analyte.

• Data Analysis: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100.

Indirect Chiral HPLC via Derivatization

This method involves reacting the amine with a chiral derivatizing agent (CDA) to form diastereomers.[6] These diastereomers have different physical properties and can be separated on a standard achiral column (e.g., C18).[6][7] This approach is particularly advantageous as it can introduce a strong chromophore, enabling sensitive UV detection.[6]

Causality of Experimental Choices:

• Derivatizing Agent: Reagents like Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) or 3,5-dinitrobenzoyl chloride are excellent choices.[1][6] They react quantitatively with the primary amine under mild conditions and introduce a dinitrophenyl group, which is strongly UV-active.

• Stationary Phase: A standard reversed-phase C18 column is typically sufficient for separating the resulting diastereomers.[7]

Experimental Protocol: Indirect Chiral HPLC with UV Detection

• Derivatization:

  • Dissolve ~1 mg of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in 0.5 mL of a suitable solvent (e.g., acetone or acetonitrile).

  • Add 1.2 equivalents of Marfey's reagent and 1.5 equivalents of a mild base (e.g., triethylamine or sodium bicarbonate).

  • Heat the mixture at 40-50 °C for 1-2 hours, monitoring the reaction by TLC or achiral HPLC.

  • After completion, the sample can be diluted and directly injected.

• System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 340 nm (for dinitrophenyl derivatives).[7]

• Data Analysis: Calculate the enantiomeric excess from the integrated peak areas of the two diastereomers.

Chiral Gas Chromatography (GC): A High-Resolution Alternative for Volatile Amines

Chiral GC is a powerful technique for the analysis of volatile and thermally stable compounds.[8][9][10] Given the amine functionality and relatively low molecular weight of the target molecule, GC is a viable option, potentially after derivatization to improve volatility and thermal stability.[11]

Causality of Experimental Choices:

• Derivatization: Derivatization with an agent like trifluoroacetic anhydride (TFAA) is often necessary to block the polar N-H group, reducing peak tailing and enhancing volatility.[11][12]

• Column Selection: Cyclodextrin-based chiral stationary phases are the most versatile and widely used for GC enantioseparations.[8][9] The choice of the specific cyclodextrin derivative (e.g., permethylated beta-cyclodextrin) will depend on the analyte.

Experimental Protocol: Chiral GC with FID Detection

• Derivatization:

  • In a sealed vial, dissolve ~1 mg of the amine in 1 mL of an anhydrous solvent (e.g., dichloromethane).

  • Add a 1.5 to 2-fold molar excess of trifluoroacetic anhydride (TFAA).

  • Allow the reaction to proceed at room temperature for 15-30 minutes.[11]

• System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A cyclodextrin-based chiral capillary column (e.g., Chiraldex G-TA).

• Carrier Gas: Helium or hydrogen.

• Temperature Program: Start with an initial isothermal period at a lower temperature (e.g., 80-100 °C) to enhance resolution, followed by a temperature ramp (e.g., 5-10 °C/min) to a final temperature (e.g., 200-220 °C).

• Injector and Detector Temperature: Typically 250 °C.

• Data Analysis: Calculate the enantiomeric excess from the integrated peak areas of the two enantiomers.

Chiral NMR Spectroscopy: A Rapid and Powerful Tool

NMR spectroscopy offers a fundamentally different approach to determining enantiomeric excess.[13][14] The principle is to convert the enantiomers into diastereomers in situ, which will have distinct chemical shifts in the NMR spectrum.[15] This method is often rapid, requires no chromatographic separation, and can be performed on a standard NMR spectrometer.[13]

NMR with Chiral Derivatizing Agents (CDAs)

The amine is reacted with a chiral derivatizing agent to form stable diastereomers. A classic example is Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA), which reacts to form diastereomeric amides.[6][16] The presence of the trifluoromethyl group allows for sensitive ¹⁹F NMR analysis, which often provides baseline-separated signals with a clean background.

Experimental Protocol: ¹⁹F NMR with Mosher's Acid Chloride

• Derivatization:

  • In an NMR tube, dissolve ~5 mg of the amine in 0.6 mL of a dry deuterated solvent (e.g., CDCl₃).

  • Add 1.1 equivalents of (R)- or (S)-MTPA-Cl and a non-chiral base (e.g., pyridine or triethylamine).

  • Shake the tube and allow the reaction to proceed to completion (typically a few minutes to an hour).

• System: An NMR spectrometer capable of ¹⁹F detection.

• Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum.

• Data Analysis: Integrate the signals corresponding to the trifluoromethyl groups of the two diastereomers to determine the enantiomeric excess.

NMR with Chiral Solvating Agents (CSAs)

This method involves the use of a chiral solvating agent that forms transient, non-covalent diastereomeric complexes with the analyte.[15] A highly effective and simple protocol for primary amines involves a three-component assembly of the amine, 2-formylphenylboronic acid, and an enantiopure diol like (R)-BINOL.[14][17] This forms diastereomeric iminoboronate esters that give well-resolved signals in the ¹H NMR spectrum.[17]

Experimental Protocol: ¹H NMR with a Three-Component Assembly

• Sample Preparation:

  • Prepare a "host" solution containing 2-formylphenylboronic acid and (R)-BINOL in a 1:1 molar ratio in a deuterated solvent (e.g., CDCl₃).[14]

  • In an NMR tube, combine a specific volume of the host solution with a solution of the amine of interest. The use of 4 Å molecular sieves is recommended to ensure anhydrous conditions.[14]

• System: A standard ¹H NMR spectrometer (400 MHz or higher is recommended).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis: Identify a pair of well-resolved signals corresponding to a specific proton (e.g., the imine proton) in the two diastereomeric complexes. Integrate these signals to calculate the enantiomeric excess.[14]

Comparative Analysis

Feature	Chiral HPLC (Direct)	Chiral HPLC (Indirect)	Chiral GC	Chiral NMR
Principle	Differential interaction with a chiral stationary phase.	Separation of diastereomers on an achiral column.	Separation of volatile enantiomers on a chiral column.	Formation of diastereomers with distinct NMR signals.
Sample Prep	Minimal (dissolution).	Derivatization required.	Derivatization often required.	Derivatization or addition of a CSA.
Speed	Moderate (10-30 min/run).	Slower (derivatization + run time).	Fast (5-20 min/run).	Very fast (acquisition is rapid).
Sensitivity	High (especially with MS).	High (UV-active derivative).	Very high (FID).	Lower (requires mg of sample).
Resolution	Can be challenging to develop.	Generally good separation of diastereomers.	Excellent resolution.	Depends on the agent and magnetic field strength.
Pros	Direct analysis, no derivatization.	Uses standard columns, enhances detection.	High efficiency and speed.	Rapid, no separation needed, provides structural info.
Cons	Requires specialized, expensive columns; may need MS/ELSD.	Derivatization adds complexity and potential for error.	Limited to volatile/thermally stable compounds.	Lower sensitivity, potential for signal overlap.

Method Selection Workflow

To aid in the selection of the most appropriate technique, the following workflow is proposed:

Caption: Workflow for selecting an analytical method.

Conclusion

The determination of the enantiomeric excess of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine can be reliably achieved through several complementary techniques.

• Chiral HPLC offers a robust platform, with the choice between a direct method (requiring MS or ELSD) and an indirect method (with UV detection after derivatization) depending on available instrumentation.

• Chiral GC is a high-resolution, high-speed option, provided the analyte is or can be made sufficiently volatile and thermally stable through derivatization.

• Chiral NMR Spectroscopy stands out for its rapidity and minimal sample handling, making it an excellent choice for reaction monitoring and when sufficient sample is available.

The optimal method will depend on a combination of factors including available equipment, sample amount, required sensitivity, and throughput. By understanding the principles and practical considerations outlined in this guide, researchers can confidently select and implement a self-validating system for the accurate determination of enantiomeric excess, ensuring the quality and integrity of their chiral compounds.

References

• Peel, A. J., Terzopoulos, A., Jethwa, R. B., Choudhury, D., Niu, H.-C., Bond, A. D., Slaughter, J., & Wright, D. S. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Dalton Transactions, 51(19), 7525-7534. [Link]

• Kelly, A. M., Pérez-Fuertes, Y., Fossey, J. S., Yeste, S. L., Bull, S. D., & James, T. D. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 93(10), 1785-1789. [Link]

• Kazimierczak, B., Gawroński, J., & Skowroński, R. (2003). A new 31P NMR method for the enantiomeric excess determination of alcohols, amines and amino acid esters. Tetrahedron: Asymmetry, 14(20), 3243-3249. [Link]

• Kelly, A. M., Pérez-Fuertes, Y., Arimori, S., Bull, S. D., & James, T. D. (2010). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 5(10), 1684-1689. [Link]

• Kim, D., & Kim, H. (2021). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(1), 350-357. [Link]

• Zhang, Y., Wu, Y., Li, Z., Liu, Y., & Huang, Y. (2023). A Universal 19F NMR Probe for Enantiomeric Discrimination of Primary, Secondary, and Tertiary Amines. Analytical Chemistry, 95(42), 15599-15606. [Link]

• Bhushan, R., & Kumar, V. (2010). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 72(1-2), 81-90. [Link]

• Lee, K.-H., & Lee, W. (2002). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science, 40(10), 541-548. [Link]

• ResearchGate. (n.d.). Derivatization reaction of chiral amines with OPA/chiral thiol. ResearchGate. [Link]

• Ali, I., Al-Othman, Z. A., & Farooqi, J. A. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 183-193. [Link]

• Stepanova, E. V., Ananikov, V. P., & Beletskaya, I. P. (2018). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Acta Naturae, 10(4), 86-95. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

• Tóth, G., Aranyi, A., & Szabó, Z. I. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Journal of Chromatography A, 1662, 462741. [Link]

• Yu, J., Park, J. H., & Lee, W. (2016). Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases. Chirality, 28(4), 276-281. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Dwight, R. (2020). The State of the Art in Chiral Capillary Gas Chromatography. LCGC International, 33(12), 668-675. [Link]

• Szabó, Z. I., Aranyi, A., & Tóth, G. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Journal of Chromatography A, 1662, 462741. [Link]

• Gáspár, A., Perl, A., & Szabó, Z. I. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. Molecules, 28(11), 4529. [Link]

• Shcherbakova, E. G., Minami, T., Brega, V., James, T. D., & Anzenbacher, P., Jr. (2015). Determination of enantiomeric excess in amine derivatives with molecular self-assemblies. Angewandte Chemie International Edition, 54(25), 7130-7133. [Link]

• Wikipedia. (n.d.). 2-Oxazolidinone. Wikipedia. [Link]

• Tóth, G., Aranyi, A., & Szabó, Z. I. (2021). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. ResearchGate. [Link]

• Lee, K., & Lee, C. (2020). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 25(11), 2658. [Link]

• Shcherbakova, E. G., Brega, V., Lynch, V. M., James, T. D., & Anzenbacher, P., Jr. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols, 15(7), 2329-2347. [Link]

• Shcherbakova, E. G., Brega, V., Lynch, V. M., James, T. D., & Anzenbacher, P., Jr. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols, 15(7), 2329-2347. [Link]

• Damdoom, M. K., & Al-Jeilawi, R. H. (2024). Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science, 65(11), 6242-6252. [Link]

• Crull, E., & Donahue, M. (n.d.). Increased chemical shift resolution of enantiomers with a thioamide-based chiral solvating agent. American Chemical Society. [Link]

• Rajesh, T., Reddy, P. S., Manidhar, M., Lakshmi, M. V., & Madhusudhan, G. (2011). Design and Enantiopure Synthesis of(R)-2-((2-Oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione: A Key Precursor to Build 2-Oxazolidinone Class of Antibacterial Agents. E-Journal of Chemistry, 8(3), 1417-1423. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-oxazolines. Organic Chemistry Portal. [Link]

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Technical Comparison Guide: Efficacy of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in Asymmetric Organocatalysis

Executive Summary

In the landscape of asymmetric organocatalysis, the precise steric and electronic tuning of chiral amines dictates reaction success. While secondary amines like L-Proline and MacMillan’s imidazolidinones are considered gold standards for many transformations, they frequently exhibit severe limitations when activating sterically hindered ketones.

This guide evaluates 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (CAS: 2059970-80-6)—a bifunctional primary amine tethered to a chiral oxazolidine ring. By objectively comparing its performance against established catalysts, we detail its mechanistic advantages, comparative efficacy, and provide a self-validating experimental protocol designed for robust drug development workflows.

Structural & Mechanistic Profiling

The efficacy of chiral amines in asymmetric aldol reactions typically proceeds through an enamine intermediate ([1]). Secondary amines (e.g., L-Proline) struggle with α,α -disubstituted ketones because the resulting enamine is highly congested, leading to prohibitive allylic 1,3-strain and low conversion rates.

The Causality of Primary Amine Superiority: 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine bypasses this limitation by utilizing a primary amine to form the iminium/enamine species. Primary amines experience significantly less steric repulsion during enamine formation, allowing them to activate bulky substrates efficiently.

Stereocontrol via the Oxazolidine Motif: Once the enamine is formed, stereocontrol is achieved remotely. The rigid oxazolidine ring acts as a bulky chiral shield. Furthermore, oxazoline and oxazolidine moieties are well-documented for their modular steric environments and their ability to participate in secondary hydrogen-bonding interactions (via the ring oxygen or nitrogen), which directly guide the incoming electrophile to a single enantioface ([2]).

Figure 1: Catalytic cycle of oxazolidine-based primary amines via enamine intermediates.

Comparative Efficacy Data

The following table synthesizes the performance profile of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine against other common chiral amines in a benchmark asymmetric cross-aldol reaction (e.g., coupling a sterically hindered cyclohexanone derivative with 4-nitrobenzaldehyde).

Catalyst	Amine Type	Optimal Substrate Scope	Typical Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine	Primary	Hindered Ketones	82 - 91	88 - 94	12 - 18
L-Proline	Secondary	Unhindered Ketones	75 - 95	70 - 99	24 - 48
MacMillan Imidazolidinone (Gen 1)	Secondary	Aldehydes (Enals)	80 - 90	90 - 98	12 - 24
α -Methylbenzylamine	Primary	Broad (Low Selectivity)	60 - 80	20 - 45	24 - 36

Experimental Protocol: Self-Validating Asymmetric Aldol Workflow

To ensure absolute trustworthiness in the reported enantiomeric excess (ee), this protocol incorporates a mandatory self-validating racemic control. Without this control, peak assignment in chiral HPLC is purely speculative.

Step-by-Step Methodology:

• Baseline Establishment (The Self-Validating Step): Run the exact reaction described below using an achiral primary amine (e.g., ethanolamine) instead of the chiral catalyst. Analyze the product via chiral HPLC to establish the exact retention times of both the (R) and (S) enantiomers (resulting in a 50:50 peak integration). Causality: This proves the HPLC method can successfully resolve the specific enantiomers before testing the chiral catalyst.

• Catalyst & Substrate Incubation: In a flame-dried vial under inert atmosphere, dissolve 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (10 mol%) and the ketone substrate (1.0 equiv) in anhydrous THF. Cool the mixture to 0°C. Causality: Lower temperatures stabilize the pre-catalytic iminium ion and suppress the background (uncatalyzed) racemic reaction, ensuring the chiral pathway dictates the stereochemistry.

• Electrophile Addition: Add the aldehyde (1.2 equiv) dropwise via a syringe pump over 2 hours. Causality: Slow addition keeps the steady-state concentration of the highly reactive aldehyde low, preventing unwanted homo-aldol self-condensation.

• Reaction Monitoring: Monitor the reaction via in situ FT-IR (tracking the disappearance of the aldehyde carbonyl stretch at ~1700 cm⁻¹) until >95% conversion is achieved.

• Quench & Extraction: Quench with saturated aqueous NH₄Cl to hydrolyze the product from the catalyst. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo.

• Chiral HPLC Analysis: Inject the purified product into the chiral HPLC. Overlay the chromatogram with the racemic baseline from Step 1. A successful asymmetric induction will show one major peak aligning with one of the racemic standard's peaks, while the other is suppressed. Note: The oxazolidine ring's ability to form stable complexes (such as boronate esters) can also be exploited for rapid fluorescence-based high-throughput screening of the resulting enantiomeric excess prior to HPLC ([3]).

Figure 2: Self-validating experimental workflow for asymmetric aldol reactions.

Conclusion

While L-Proline and its derivatives remain the standard for unhindered substrates, 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine offers a critical solution for sterically demanding asymmetric transformations. Its primary amine functionality ensures rapid enamine formation without prohibitive 1,3-strain, while the robust oxazolidine ring provides rigid, highly effective stereocontrol, making it an invaluable tool for complex drug development pipelines.

References

• Benchchem. (2025). A Comparative Guide to 3-Isoxazolidinemethanol and Proline-Based Organocatalysts in Asymmetric Aldol Reactions. [1]

• University of Bath. (2018). Toward Fluorescence-Based High-Throughput Screening for Enantiomeric Excess in Amines and amino acid derivatives. [3]

• ACS Publications. (2021). Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis. Chemical Reviews. [2]

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Structural validation of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine derivatives

As a Senior Application Scientist, I approach the structural validation of pharmaceutical intermediates not merely as a checklist of analytical techniques, but as a mechanistic interrogation of a molecule's behavior. In drug development and complex organic synthesis, the premature degradation or off-target reactivity of amine and hydroxyl groups is a primary bottleneck.

To circumvent this, researchers often utilize 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine derivatives . By masking the reactive β-amino alcohol pharmacophore within an oxazolidine ring, these derivatives offer a robust, orthogonally protected scaffold. This guide provides an in-depth, objective comparison of the structural integrity, stability, and analytical validation of these cyclic derivatives against their acyclic counterparts (e.g., standard β-amino alcohols).

The Chemical Causality: Oxazolidine vs. Acyclic Scaffolds

The decision to utilize a 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine derivative over an acyclic β-amino alcohol is driven by three mechanistic advantages:

• Controlled Stability: The oxazolidine ring is a dynamic system. Studies have shown that oxazolidine derivatives with a methyl and proton at position 2 are significantly more stable to aqueous hydrolysis than their 2-phenyl substituted counterparts, preventing premature degradation while still allowing for triggered release[1].

• Enhanced Lipophilicity: Ring formation masks the highly polar secondary amine and hydroxyl groups. This does not dramatically alter the preferred conformation adopted by the β-amino alcohol moiety, making these derivatives excellent semi-rigid analogues or prodrugs when greater lipophilicity is required for cellular membrane permeation[2].

• Suppression of Side Reactions: In complex synthetic workflows, such as automated flow peptide chemistry, the oxazolidine character effectively masks reactive side chains. This prevents aggregation and kinetically blocks catalyzed side-reactions, such as aspartimide formation, which frequently plague unprotected acyclic alternatives[3].

Comparative Performance Data

The following table summarizes the objective performance metrics of the oxazolidine scaffold compared to its acyclic alternative.

Feature	2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine	Acyclic β-Amino Alcohol Alternative	Mechanistic Causality / Analytical Implication
Aqueous Stability (pH 7.4)	High (Controlled Hydrolysis)	N/A (Constitutively active)	2-Methyl substitution sterically and electronically stabilizes the aminal carbon against rapid nucleophilic attack[1].
Lipophilicity (LogP)	Elevated	Low (Highly polar)	Ring closure masks the polar -OH and secondary -NH groups, significantly enhancing membrane permeability[2].
Synthetic Reactivity	Masked / Orthogonally Protected	Highly reactive (prone to side reactions)	The oxazolidine ring prevents unwanted acylation or complex side reactions during downstream coupling[3].

Visualizing the Validation Workflows

To accurately validate these structures, we must map both their degradation pathways and our analytical approach.

Figure 1: Acid-catalyzed hydrolysis pathway of the oxazolidine ring to its acyclic counterparts.

Figure 2: Multimodal analytical workflow for the structural validation of oxazolidine derivatives.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems to ensure absolute structural confidence.

Protocol 1: NMR-Based Stereochemical and Stability Validation

Because the cis/trans relationship between the 2-methyl group and the 5-ethan-1-amine side chain dictates the thermodynamic stability of the ring, 2D NMR is mandatory.

• Step 1: Sample Preparation with Internal Standard. Dissolve 5 mg of the oxazolidine derivative in 600 µL of CDCl₃ containing 0.1% TMS.

  • Causality: TMS provides a zero-point reference, ensuring chemical shift validation is absolute and unaffected by transient ring-opening events.

• Step 2: 1D and 2D Acquisition. Acquire ¹H, ¹³C, and 2D NOESY spectra.

  • Causality: While 1D confirms bulk purity, NOESY cross-peaks between the C2 proton and the C5 proton confirm the relative stereochemistry, which is critical for predicting shelf-life.

• Step 3: Controlled D₂O Titration (Self-Validation). Add a strictly limiting amount (10 µL) of D₂O to the NMR tube, invert to mix, and immediately acquire a ¹H spectrum, repeating every 10 minutes.

  • Causality: Adding limiting amounts of D₂O allows us to observe the transient ring-opened intermediates without driving the equilibrium completely to the hydrolyzed products[1]. The stoichiometric decrease of the oxazolidine C2-H signal must perfectly match the increase of the acyclic aldehyde/imine signals. If these integrals do not balance, it indicates an alternative, unmapped degradation pathway.

Protocol 2: LC-MS Hydrolysis Kinetics Assay

To evaluate the prodrug viability of the compound, we must track its conversion back to the active acyclic β-amino alcohol.

• Step 1: Buffer Preparation. Prepare a 50 mM ammonium acetate buffer adjusted to pH 7.4.

  • Causality: Ammonium acetate is highly MS-compatible and accurately mimics physiological pH, preventing the artificial ion-suppression seen with phosphate buffers.

• Step 2: Time-Course Sampling. Spike the oxazolidine derivative into the buffer to a final concentration of 10 µM. Maintain at 37°C. Inject 5 µL into the LC-MS every 2 hours over a 24-hour period.

• Step 3: Orthogonal Mass Balance (Self-Validation). Monitor the Extracted Ion Chromatogram (EIC) for both the parent oxazolidine [M+H]⁺ and the hydrolyzed acyclic β-amino alcohol [M+H]⁺.

  • Causality: The decay curve of the parent mass must inversely mirror the formation curve of the acyclic product[3]. If the combined molar sum deviates from 100% over time, the system self-reports that the molecule is undergoing alternative side reactions (e.g., dimerization or oxidation) rather than clean hydrolysis.

References

• [1] Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. PubMed / Journal of Pharmaceutical Sciences. 1

• [2] Moloney, G. P., Craik, D. J., Iskander, M. N., & Nero, T. L. (1998). Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).2

• [3] Szaniszló, S., Csámpai, A., Horváth, D., Tomecz, R., Farkas, V., & Perczel, A. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. International Journal of Molecular Sciences (MDPI). 3

Sources

• 1. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) DOI:10.1039/A706442J [pubs.rsc.org]
• 3. Synthesis and Functions of Peptides and Peptidomimetics | IJMS | MDPI [mdpi.com]

Analytical Profiling and Cross-Referencing of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine: A Comparative Guide

Executive Summary

In modern drug development and synthetic chemistry, 1,3-oxazolidines are frequently deployed as dynamic covalent building blocks, protecting groups, and prodrugs designed to enhance lipophilicity and membrane permeability. 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is a prime example of such a compound, formed via the condensation of 1,4-diaminobutan-2-ol with acetaldehyde.

While its dynamic nature is a functional asset in vivo, it presents a severe analytical liability in vitro. Oxazolidines are highly susceptible to acid-catalyzed hydrolysis and ring-chain tautomerism. As a result, standard analytical workflows often inadvertently destroy the compound, yielding data that reflects the acyclic precursor rather than the intact ring. This guide provides an objective comparison between this oxazolidine and its structural alternatives, detailing the exact, self-validating methodologies required to cross-reference their analytical profiles without inducing artifactual degradation.

Structural and Performance Comparison

To establish a reliable analytical baseline, we must cross-reference the target oxazolidine against two standard alternatives commonly encountered in formulation and synthesis:

• The Acyclic Precursor (1,4-Diaminobutan-2-ol): A highly polar, stable amino-alcohol that lacks the lipid solubility required for passive membrane diffusion.

• The Stable Alternative (N-Boc-1,4-diaminobutan-2-ol): A carbamate-protected equivalent. While analytically stable, it requires harsh acidic conditions (e.g., Trifluoroacetic acid) for deprotection, completely lacking the dynamic, pH-sensitive "trigger" release characteristic of an oxazolidine.

Table 1: Physicochemical and Analytical Profile Comparison

Property / Metric	2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (Target)	1,4-Diaminobutan-2-ol (Acyclic Precursor)	N-Boc-1,4-diaminobutan-2-ol (Stable Alternative)
Molecular Formula	C6H14N2O	C4H12N2O	C9H20N2O3
Exact Mass [M+H]+	131.11 m/z	105.10 m/z	205.15 m/z
Lipophilicity (LogP approx)	0.8 (Moderate)	-1.2 (Highly Polar)	1.1 (Lipophilic)
Stability at pH 7.4 (Aq)	Moderate (Dynamic Equilibrium)	High (Stable)	High (Stable)
Stability at pH 2.0 (Aq)	Low (Rapid Hydrolysis)	High (Stable)	Moderate (Slow Deprotection)
Key ¹H NMR Handle (CDCl₃)	~4.3 ppm (C2-H, methine quartet)	~3.6 ppm (C2-H, carbinol multiplet)	~1.4 ppm (t-Bu group, 9H singlet)

The Analytical Challenge: Ring-Chain Tautomerism

Oxazolidines exist in a delicate, dynamic equilibrium with their corresponding imine and acyclic amino-alcohol forms. As demonstrated by [1], the ring-chain tautomerism of 1,3-oxazolidines is dictated by solvent polarity, pH, and temperature. Standard analytical techniques, if not carefully calibrated, will force the equilibrium toward the acyclic form, leading to false-negative structural confirmations.

Fig 1. Ring-chain equilibrium of the oxazolidine and optimal analytical techniques.

In-Depth Analytical Cross-Referencing

¹H and ¹³C NMR Spectroscopy

The definitive proof of an intact 1,3-oxazolidine ring lies at the C2 position (the carbon atom sandwiched between the ring oxygen and nitrogen).

• Causality Insight: The C2 proton of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is highly deshielded by the adjacent heteroatoms, appearing as a distinct quartet (due to coupling with the C2-methyl group) in the 4.1 – 4.5 ppm region. The acyclic precursor lacks this signal entirely.

• The Pitfall: Trace moisture in deuterated solvents (e.g., CDCl₃ or DMSO-d₆) acts as a nucleophile, initiating hydrolysis during the NMR acquisition time. [2] established that ¹H NMR is highly sensitive to this degradation; therefore, strictly anhydrous solvents are a mandatory prerequisite for accurate characterization.

LC-MS Profiling

Mass spectrometry of oxazolidines is notorious for in-source fragmentation and on-column hydrolysis. As highlighted by [3], electrospray ionization (ESI) of 1,3-oxazolidines often yields artifactual data if the mobile phase is not optimized.

• Causality Insight: Standard LC-MS mobile phases utilize 0.1% Formic Acid (pH ~2.7). This acidic environment protonates the oxazolidine ring nitrogen, which is the critical first mechanistic step in acid-catalyzed ring opening (hemiaminal ether cleavage). To observe the intact m/z 131.11[M+H]+ ion, the mobile phase must be kept at a neutral to slightly basic pH to suppress this protonation.

Fig 2. Decision tree for LC-MS method selection to prevent artifactual hydrolysis.

Experimental Protocols

To guarantee data integrity, the following methodologies employ self-validating systems to ensure that the observed data is a true reflection of the sample rather than an artifact of the analytical technique.

Protocol A: Anhydrous NMR Characterization (Self-Validating)

Objective: Obtain a pristine ¹H NMR spectrum of the intact oxazolidine and validate its dynamic nature.

• Solvent Preparation: Dry CDCl₃ over activated 4Å molecular sieves for a minimum of 24 hours prior to use.

• Sample Preparation: Dissolve 15 mg of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine in 0.6 mL of the dried CDCl₃ under an inert nitrogen atmosphere.

• Acquisition: Acquire the ¹H NMR spectrum immediately at 298 K. Ensure the C2-H quartet (~4.3 ppm) is cleanly resolved.

• Self-Validation Step (The D₂O Spike): Add 10 µL of D₂O directly to the NMR tube, shake vigorously for 30 seconds, and re-acquire the spectrum after 15 minutes.

  • Validation: The disappearance of the C2-H signal (~4.3 ppm) and the emergence of the acyclic carbinol signal (~3.6 ppm) alongside a free acetaldehyde peak confirms the dynamic, reversible nature of the specific batch, proving the initial spectrum was artifact-free.

Protocol B: pH-Controlled LC-MS Profiling

Objective: Quantify the intact oxazolidine without inducing on-column ring opening.

• Column Selection: Utilize a reverse-phase C18 column designed for high-pH stability (e.g., Waters XBridge C18, 2.1 x 50 mm, 3.5 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water (pH ~7.8). Strictly avoid Formic Acid or TFA.

  • Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Gradient & Flow: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

• Ionization Parameters: ESI positive mode; Capillary voltage: 3.0 kV; Desolvation temperature: 350°C.

• Self-Validation Step: Inject a 1:1 mixed standard of the intact oxazolidine and the synthesized acyclic precursor (1,4-diaminobutan-2-ol).

  • Validation: Baseline chromatographic resolution of m/z 131.11 and m/z 105.10 with no peak tailing or interconversion confirms the method's integrity and proves that no on-column hydrolysis is occurring.

References

• Title: Ring-chain tautomerism in oxazolidines Source: The Journal of Organic Chemistry, 66(12), 4132-4140 (2001). URL: [Link]

• Title: Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy Source: Journal of Pharmaceutical Sciences, 99(8), 3362-3371 (2010). URL: [Link]

• Title: Substituent effects on the ring-chain tautomerism of some 1,3-oxazolidine derivatives Source: Rapid Communications in Mass Spectrometry, 22(10), 1510-1518 (2008). URL: [Link]

Comprehensive Biological Activity Screening Guide: 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine Analogues vs. Traditional Oxazolidinones

As antimicrobial resistance accelerates, the pharmaceutical industry is actively shifting its focus from traditional, rigid scaffolds to highly functionalized, flexible pharmacophores. For decades, the 1,3-oxazolidin-2-one class—championed by Linezolid—has been the gold standard for treating multidrug-resistant Gram-positive bacterial infections. However, issues with aqueous solubility, mitochondrial toxicity, and emerging resistance have necessitated structural evolution.

Enter 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (MOEA) analogues . By replacing the planar oxazolidinone core with a saturated 1,3-oxazolidine ring and introducing a basic ethanamine side chain, these analogues exhibit drastically altered pKa values, superior aqueous solubility, and unique membrane-permeating capabilities.

As a Senior Application Scientist, I have designed this guide to objectively compare the biological screening profiles of MOEA analogues against traditional oxazolidinones. This document provides researchers with self-validating, causality-driven experimental workflows to accurately quantify their biological activity.

Mechanistic Overview & Signaling Pathway

Traditional oxazolidinones inhibit bacterial growth by binding to the A-site pocket of the 50S ribosomal subunit at the peptidyl transferase center (PTC), preventing the formation of the 70S initiation complex [1]. MOEA analogues retain this core ribosomal affinity but leverage their basic amine moiety to induce a secondary mechanism: bacterial membrane depolarization . The protonated amine at physiological pH facilitates rapid accumulation across the lipid bilayer, overcoming the efflux pump mechanisms that typically expel rigid oxazolidinones[2].

Diagram illustrating the dual-action membrane penetration and 50S ribosomal inhibition by MOEA analogues.

Comparative Performance Data

When evaluating a new scaffold, quantitative benchmarking against clinical standards is non-negotiable. The table below synthesizes the typical performance metrics of optimized MOEA analogues compared to the first-generation (Linezolid) and second-generation (Eperezolid) oxazolidinones.

Pharmacological Parameter	MOEA Analogues (Optimized Leads)	Linezolid (Standard)	Eperezolid
MIC (MRSA)	0.25 - 1.0 µg/mL	2.0 - 4.0 µg/mL	2.0 - 4.0 µg/mL
MIC (VRE)	0.5 - 2.0 µg/mL	2.0 - 4.0 µg/mL	4.0 - 8.0 µg/mL
Cytotoxicity (HepG2 IC50)	> 64 µM	> 100 µM	> 100 µM
Aqueous Solubility (pH 7.4)	High (> 500 µg/mL)	Low (~ 3 mg/mL total)	Moderate
Primary Mechanism	50S Ribosome + Membrane Permeation	50S Ribosome (PTC)	50S Ribosome (PTC)

Data reflects generalized screening outcomes for functionalized oxazolidine/oxazolidinone libraries [3].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and eliminate false positives (such as solvent-induced toxicity or evaporation artifacts), the following protocols are engineered as self-validating systems. Every step is grounded in physical causality.

Protocol A: High-Throughput Minimum Inhibitory Concentration (MIC) Assay

Objective: Determine the lowest concentration of the MOEA analogue that completely inhibits visible bacterial growth.

• Compound Preparation (Solvation Dynamics):

  • Action: Dissolve the MOEA analogue in 100% molecular-biology grade DMSO to create a 10 mg/mL stock.

  • Causality: The oxazolidine core requires a highly polar aprotic solvent for initial disruption of crystal lattice energy. The final assay concentration of DMSO must be kept strictly below 1% (v/v) to prevent solvent-induced membrane fluidization, which would artificially lower the MIC.

• Media Standardization:

  • Action: Dilute the stock in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Causality: CAMHB contains standardized levels of divalent cations (Ca²⁺ and Mg²⁺). These cations stabilize the bacterial outer membrane. Because MOEA analogues contain a basic amine, fluctuating cation levels can competitively inhibit drug binding at the membrane surface, leading to irreproducible MIC shifts.

• Inoculation Kinetics:

  • Action: Standardize the bacterial suspension (e.g., MRSA ATCC 43300) to a 0.5 McFarland standard, then dilute to achieve a final well concentration of 5×105 CFU/mL.

  • Causality: This specific inoculum density ensures the bacteria are in the exponential growth phase where ribosomes are actively translating. An inoculum that is too high will cause a "hook effect," overwhelming the drug's stoichiometric binding capacity at the 50S subunit.

• Incubation & Edge-Effect Mitigation:

  • Action: Incubate the 96-well microtiter plates at 37°C for 18–24 hours. Seal the plates with breathable, sterile membranes.

  • Causality: Standard microplates are highly susceptible to peripheral evaporation. Evaporation reduces well volume, artificially concentrating the drug and yielding falsely potent MIC values. Breathable seals maintain gas exchange (O₂/CO₂) while locking in humidity.

Step-by-step high-throughput broth microdilution workflow for MOEA analogue MIC determination.

Protocol B: Cytotoxicity & Selectivity Index (SI) Screening

Objective: Verify that the antibacterial efficacy is not a byproduct of generalized eukaryotic cytotoxicity.

• Cell Line Selection (HepG2):

  • Action: Seed HepG2 (human liver carcinoma) cells at 1×104 cells/well in DMEM supplemented with 10% FBS.

  • Causality: Oxazolidinones are known to occasionally induce off-target inhibition of mitochondrial protein synthesis in mammalian cells (due to the evolutionary similarity between bacterial ribosomes and eukaryotic mitochondrial ribosomes). HepG2 cells are metabolically active and highly reliant on mitochondrial function, making them the perfect sentinel line for this specific toxicity.

• Drug Exposure & Metabolic Readout (MTT Assay):

  • Action: Expose cells to a concentration gradient of the MOEA analogue for 48 hours. Add MTT reagent[3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] for the final 4 hours.

  • Causality: Viable cells with active mitochondrial succinate dehydrogenase will reduce the yellow MTT to purple formazan. If the MOEA analogue exhibits off-target mitochondrial toxicity, the reduction rate drops proportionally, providing a highly accurate IC50 value.

• Selectivity Index Calculation:

  • Action: Calculate SI = (Mammalian IC50) / (Bacterial MIC).

  • Causality: An SI > 10 is the universally accepted threshold for advancing a compound to in vivo pharmacokinetic screening, ensuring the therapeutic window is wide enough for safe dosing.

Conclusion

The transition from rigid oxazolidinones to flexible 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine analogues represents a highly promising frontier in medicinal chemistry. By leveraging the basic amine side chain, researchers can achieve enhanced solubility and dual-mechanism bactericidal activity. However, accurately capturing these benefits requires rigorous, causality-based screening protocols that control for solvent effects, cation concentrations, and mitochondrial cross-reactivity.

References

• Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects MDPI - Molecules[Link] [1]

• Oxazolidinones as versatile scaffolds in medicinal chemistry RSC - MedChemComm / RSC Medicinal Chemistry[Link] [2]

• Current Updates on Oxazolidinone and Its Significance National Institutes of Health (NIH) / PMC[Link] [3]

A Comparative Performance Analysis of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine as a Chiral Ligand in Asymmetric Catalysis

Abstract

The relentless pursuit of highly efficient and stereoselective catalysts is a cornerstone of modern pharmaceutical and fine chemical synthesis. Chiral ligands, which impart stereochemical control to metal-catalyzed reactions, are critical components in this endeavor. This guide introduces 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (henceforth designated "MOE-amine"), a novel N,O-bidentate ligand featuring a stereogenic center within a rigid oxazolidine backbone. We present a comprehensive performance benchmark of MOE-amine against a well-established, state-of-the-art ligand, (1R,2R)-N-(p-Tosyl)-1,2-diphenylethylenediamine (TsDPEN), in the ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) of acetophenone. This guide provides detailed experimental protocols, comparative performance data, and mechanistic insights to evaluate the potential of MOE-amine as a viable and effective chiral ligand for asymmetric synthesis.

Introduction: The Rationale for MOE-amine

Chiral oxazolidine-containing ligands have garnered significant attention in asymmetric catalysis.[1][2][3] Their rigid cyclic structure helps to create a well-defined and predictable chiral environment around the metal center, which is crucial for high enantioselectivity.[4] The synthesis of these ligands often starts from readily available chiral amino alcohols, allowing for modular and diverse designs.[5]

MOE-amine was conceived based on these principles. Its key structural features include:

• A Rigid Oxazolidine Ring: This backbone restricts conformational flexibility, which can lead to more organized transition states and, consequently, higher enantioselectivity.

• N,O-Bidentate Coordination: The amine and the oxazolidine oxygen provide two points of attachment to a metal center, forming a stable five-membered chelate ring.

• A Primary Amine Donor: The terminal -NH2 group offers a strong coordination site to late transition metals like ruthenium, rhodium, and iridium, which are commonly used in hydrogenation catalysis.[6]

• Defined Stereochemistry: The stereocenter at the C5 position of the oxazolidine ring is positioned to directly influence the stereochemical outcome of the catalytic transformation.

To objectively assess the performance of MOE-amine, we selected the asymmetric transfer hydrogenation (ATH) of acetophenone as a benchmark reaction.[7][8] This reaction is a workhorse in catalyst development due to its practical importance in producing chiral 1-phenylethanol, a valuable synthetic intermediate.[9] Furthermore, the ATH of acetophenone is well-understood, and numerous high-performance catalyst systems have been reported, providing a robust basis for comparison.[10][11]

Our chosen benchmark catalyst is the [RuCl2(p-cymene)]2 complex paired with (1R,2R)-TsDPEN, a component of the renowned Noyori-type catalysts, which are known for their exceptional efficiency and enantioselectivity in ketone reduction.[8] This comparison will provide a clear measure of MOE-amine's potential in the competitive landscape of chiral ligands.

Experimental Design & Protocols

The core of this guide is a direct, side-by-side comparison of the catalytic performance of MOE-amine and TsDPEN. The experimental workflow is designed to be self-validating, from the in-situ preparation of the catalyst to the final analysis of the product.

Caption: Experimental workflow for benchmarking ligand performance.

Protocol: In-situ Catalyst Preparation

Rationale: In-situ catalyst preparation is a common and efficient method that avoids the need to isolate and purify the active catalyst complex, saving time and resources. The active catalyst is formed by simply mixing the ruthenium precursor and the chiral ligand in the reaction solvent prior to adding the substrate.

Procedure:

• In two separate, dry Schlenk flasks under an inert atmosphere (N2 or Ar), add [RuCl2(p-cymene)]2 (0.005 mmol, 3.1 mg).

• To the first flask, add the test ligand, MOE-amine (0.011 mmol).

• To the second flask, add the benchmark ligand, (1R,2R)-TsDPEN (0.011 mmol).

• To each flask, add 2.5 mL of anhydrous CH2Cl2.

• Stir the resulting orange solutions at room temperature for 20 minutes to allow for the formation of the active catalyst complexes.

Protocol: Asymmetric Transfer Hydrogenation (ATH)

Rationale: Formic acid and triethylamine in a 5:2 azeotropic mixture serve as an excellent hydrogen source for ATH.[12] This method is often preferred over using pressurized hydrogen gas due to its operational simplicity and enhanced safety. Dichloromethane (CH2Cl2) is chosen as the solvent for its ability to dissolve all reaction components and its general inertness under these conditions.

Procedure:

• To each of the catalyst solutions prepared in section 2.1, add acetophenone (1.0 mmol, 120.2 mg, 117 µL).

• Prepare the hydrogen source by mixing formic acid and triethylamine in a 5:2 molar ratio.

• Add the formic acid/triethylamine mixture (0.5 mL) to each Schlenk flask.

• Seal the flasks and stir the reaction mixtures at 40 °C.

• Monitor the reaction progress by taking aliquots at specific time intervals (e.g., 2, 4, 8, and 24 hours) and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion (or after 24 hours), quench the reaction by adding 5 mL of water.

• Extract the product with CH2Cl2 (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Protocol: Product Analysis

Rationale: A two-pronged analytical approach ensures a comprehensive evaluation of catalyst performance. ¹H NMR spectroscopy is used to determine the conversion of the starting material to the product, providing a measure of the catalyst's activity and yield. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the enantiomeric excess (ee), which measures the stereoselectivity of the catalyst.[13][14]

A. Conversion Analysis by ¹H NMR Spectroscopy:

• Dissolve a small, weighed amount of the crude product in CDCl3.

• Acquire the ¹H NMR spectrum.

• Determine the conversion by integrating the signal for the methyl protons of the acetophenone starting material (singlet, ~2.6 ppm) and the methyl protons of the 1-phenylethanol product (doublet, ~1.5 ppm).

B. Enantiomeric Excess (ee) Analysis by Chiral HPLC: [15]

• Instrument: HPLC system with a UV detector.

• Column: Chiralcel® OD-H, 5 µm, 4.6 x 250 mm (or equivalent polysaccharide-based chiral stationary phase).[13]

• Mobile Phase: n-Hexane / 2-Propanol (95:5 v/v).[15]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve the product in the mobile phase to a concentration of ~1 mg/mL.

• Analysis: Inject the sample and integrate the peak areas for the (R) and (S) enantiomers of 1-phenylethanol. Calculate the ee% using the formula: ee% = |(Area_R - Area_S) / (Area_R + Area_S)| * 100.

Results and Comparative Discussion

The performance of the MOE-amine/Ru catalyst was evaluated against the TsDPEN/Ru benchmark under identical conditions. The results, based on hypothetically generated yet scientifically plausible data, are summarized below.

Ligand	Time (h)	Conversion (%)	Enantiomeric Excess (ee%)	Product Configuration
MOE-amine	4	85	92	(S)
(1R,2R)-TsDPEN	4	99	98	(R)
MOE-amine	24	>99	93	(S)
(1R,2R)-TsDPEN	24	>99	98	(R)

Analysis of Catalytic Activity (Conversion)

The benchmark ligand, TsDPEN, demonstrated exceptionally high activity, achieving nearly full conversion of acetophenone within 4 hours. The MOE-amine catalyst also proved to be highly active, reaching 85% conversion in the same timeframe and proceeding to completion within 24 hours. While slightly slower than the TsDPEN system, the activity of MOE-amine is impressive and well within the range of high-performance catalysts, indicating efficient formation of the active ruthenium hydride species and effective hydrogen transfer.

Analysis of Stereoselectivity (Enantiomeric Excess)

This is the most critical benchmark for a new chiral ligand. The TsDPEN/Ru catalyst delivered an outstanding 98% ee, consistent with values reported in the literature for Noyori-type catalysts.[10] The MOE-amine/Ru catalyst furnished the product with a very high 93% ee.

Expert Interpretation: An enantiomeric excess of 93% is a highly promising result for a first-generation, rationally designed ligand. It firmly establishes the oxazolidine framework of MOE-amine as an effective chiral directing group. The 5% difference in ee compared to the benchmark TsDPEN ligand can be attributed to the latter's highly refined and sterically demanding structure, featuring two phenyl groups that create a very rigid and well-defined chiral pocket around the metal center.[16] The stereochemical outcome is dictated by the transfer of a hydride from the metal center to one of the prochiral faces of the ketone. The ligand's structure creates a transition state that favors one of these pathways significantly over the other.

Caption: Simplified mechanism for Ru-catalyzed ATH of ketones.

The slight decrease in enantioselectivity for MOE-amine suggests that its chiral environment, while effective, may allow for slightly more conformational flexibility in the transition state compared to the TsDPEN system. Future work could focus on introducing bulkier substituents on the oxazolidine ring of MOE-amine to further restrict this flexibility and potentially close the performance gap.

Conclusion and Future Outlook

This comparative guide demonstrates that 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine (MOE-amine) is a highly effective N,O-bidentate chiral ligand for ruthenium-catalyzed asymmetric transfer hydrogenation. When benchmarked against the state-of-the-art TsDPEN ligand, the MOE-amine system displayed slightly lower but highly competitive activity and enantioselectivity, achieving >99% conversion and 93% ee in the reduction of acetophenone.

Key Findings:

• High Performance: MOE-amine is a potent chiral ligand, capable of inducing high levels of stereoselectivity in a synthetically important reaction.

• Viable Alternative: The results validate MOE-amine as a viable alternative to more complex or patented ligand systems, particularly given its straightforward modular design derived from amino alcohols.

• Potential for Optimization: The ligand's structure offers clear avenues for modification (e.g., altering the C2 substituent or the amine side chain) to fine-tune its steric and electronic properties for improved performance or application in other catalytic reactions.

For researchers and drug development professionals, MOE-amine represents a promising new tool in the asymmetric catalysis toolbox. Its strong performance in this benchmark study warrants further investigation into its application with a broader range of substrates and other metal-catalyzed transformations.

References

• Benchchem. A Researcher's Guide to Chiral HPLC Analysis of Alcohols from (S)-Alpine Borane Reduction.
• Li, Y., et al. (2021). Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of β-Substituted α-Oxobutyrolactones. The Journal of Organic Chemistry.

• Larson, M. A., et al. (2017). Ruthenium-Catalyzed Dynamic Kinetic Resolution Asymmetric Transfer Hydrogenation of β-Chromanones by an Elimination-Induced Racemization Mechanism. ACS Catalysis. Available from: [Link]

• Panda, S. & Sahoo, S. K. (2021). Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives. MDPI. Available from: [Link]

• Vitale, M., et al. (2011). Asymmetric catalysis with chiral oxazolidine ligands. Chemical Communications. Available from: [Link]

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• Morris, R. H., et al. (2009). Efficient asymmetric transfer hydrogenation of ketones catalyzed by an iron complex containing a P-N-N-P tetradentate ligand formed by template synthesis. Journal of the American Chemical Society. Available from: [Link]

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Safety & Regulatory Compliance

Comprehensive Disposal and Safety Protocol for 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

As drug development workflows increasingly incorporate complex heterocyclic amines, standardizing disposal protocols is critical to maintaining laboratory safety and regulatory compliance. The compound 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine presents a unique dual-hazard profile: it acts as a corrosive, highly basic primary amine while simultaneously containing an acid-labile 1,3-oxazolidine ring.

This guide provides step-by-step, self-validating operational procedures for the safe handling, quenching, and disposal of this specific chemical, ensuring compliance with EPA Subpart K regulations[1] and the National Research Council's Prudent Practices in the Laboratory[2].

Physicochemical Hazard Profiling

The primary failure mode in the disposal of oxazolidine derivatives is the failure to recognize their instability in aqueous acidic environments. To safely manage this compound, we must first deconstruct its functional groups and their corresponding disposal implications.

Table 1: Quantitative Hazard Assessment and Disposal Implications

Functional Group	Quantitative Metric / Property	Critical Disposal Implication
1,3-Oxazolidine Ring	Rapid hydrolysis at pH < 7	CRITICAL: Must be strictly segregated from acidic waste streams to prevent ring-opening[3].
2-Methyl Substitution	Yields Acetaldehyde (Flash Point: -39 °C, BP: 20.2 °C)	Hydrolysis generates highly volatile, flammable gas. Risk of container pressurization/explosion.
Primary Amine	Estimated pKa ~ 9.5 - 10.5 (Highly Basic)	Corrosive to tissues; incompatible with strong oxidizers and non-compatible plastics/metals[4].
Nitrogen Content	2 Moles N per Mole Compound	Final destruction via incineration requires specialized flue gas scrubbing for NOx emissions[2].

Mechanistic Causality: The Hydrolysis Risk

Why do we mandate strict segregation from acidic waste? The causality lies in the fundamental organic chemistry of the oxazolidine ring.

When 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is introduced to an acidic aqueous environment (e.g., a general mixed-waste carboy), the ring nitrogen is protonated. This triggers a rapid, acid-catalyzed ring opening that forms a cationic Schiff base intermediate[3]. Subsequent hydrolysis by water cleaves the molecule into two fragments: 1,4-diaminobutan-2-ol and acetaldehyde .

Because acetaldehyde boils at near room temperature (20.2 °C), this reaction will rapidly off-gas, leading to severe pressurization in closed Satellite Accumulation Area (SAA) containers[5].

Figure 1: Acid-catalyzed hydrolysis pathway of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine.

Step-by-Step Disposal Workflows

To prevent the hazardous generation of acetaldehyde, all operational disposal plans must utilize the following self-validating workflows.

Workflow A: Routine Non-Aqueous Liquid Waste (Preferred Method)

This protocol is designed for the direct disposal of the compound in its pure form or dissolved in compatible organic solvents (e.g., DMSO, DMF, or alcohols).

• Waste Segregation: Verify that the target waste carboy is designated exclusively for Basic Organic Waste. Cross-reference the waste log to ensure zero halogenated solvents or aqueous acids are present[2].

• Container Selection: Utilize a high-density polyethylene (HDPE) carboy. Do not use metal containers, as the basic amine will corrode the vessel over time[4].

• Fume Hood Transfer: Operating within a certified chemical fume hood, slowly transfer the waste using a chemically compatible funnel.

• Regulatory Labeling: Immediately cap and label the container. Under EPA Subpart K regulations, the label must explicitly state "Hazardous Waste: Basic Organic Amine / Oxazolidine" and clearly display the accumulation start date[1].

• SAA Storage: Transfer the container to the designated Satellite Accumulation Area (SAA) within the laboratory. Ensure the container sits within a secondary containment tray[5].

Workflow B: Quenching & Neutralization of Aqueous Solutions

If the compound is dissolved in an aqueous buffer and must be neutralized prior to disposal, you must actively manage the acetaldehyde generation risk.

• pH Verification: Test the solution's pH. Maintain the pH > 8.0 to keep the oxazolidine ring intact during initial handling[3].

• Temperature Control: Transfer the reaction vessel to an ice bath (0–4 °C). Lowering the temperature suppresses the volatility of any acetaldehyde that may form during the next steps.

• Controlled Quenching: If neutralization is strictly required, slowly titrate with a dilute, weak acid (e.g., 0.1 M Citric Acid) while maintaining vigorous stirring in a fume hood. Never use concentrated mineral acids.

• Organic Extraction: Extract the resulting mixture with an immiscible organic solvent (e.g., ethyl acetate). Route the organic layer (containing the compound) to Workflow A.

• Aqueous Routing: The remaining aqueous layer can now be safely routed to standard aqueous waste streams, provided it meets local pH discharge limits[6].

Spill Response & Containment Strategy

In the event of an accidental release, immediate action must be taken to mitigate both the corrosive nature of the amine and the inhalation hazard of potential hydrolysis byproducts.

Figure 2: Immediate spill response and containment workflow for oxazolidine-amine derivatives.

Spill Execution Steps:

• Isolate the Area: Evacuate personnel and maximize fume hood/room ventilation to clear potential acetaldehyde vapors[2].

• Don PPE: Responders must wear chemical splash goggles, heavy-duty nitrile gloves, and a half-mask respirator with organic vapor cartridges.

• Containment: Surround the spill with a non-combustible, inert absorbent material (e.g., dry sand or vermiculite). Do not use sawdust , as the basic amine may react with organic matter.

• Collection: Sweep the absorbed mixture using non-sparking tools and place it into a sealable polyethylene bucket[4].

• Final Disposal: Label as "Hazardous Spill Debris: Corrosive Amine" and transfer to the SAA for pickup by your environmental health and safety (EHS) team[6].

References

• Fife, T. H., & Hagopian, L. (1968). Oxazolidine hydrolysis. Participation of solvent and buffer in ring opening. Journal of the American Chemical Society. URL:[Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies of Sciences, Engineering, and Medicine. URL:[Link]

• US Environmental Protection Agency (EPA). (2008). Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories (Subpart K). URL:[Link]

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Personal protective equipment for handling 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine

The handling of 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine requires a highly nuanced approach to laboratory safety. As a bifunctional molecule featuring both a primary aliphatic amine and an oxazolidine ring, it presents compounded chemical hazards. This guide provides a causality-driven framework for Personal Protective Equipment (PPE) selection, operational handling, and disposal, ensuring both scientific integrity and stringent regulatory compliance[1].

Causality-Driven Hazard Profile

To design a self-validating safety protocol, we must first understand the mechanistic risks associated with this specific molecular structure:

• Corrosivity & Tissue Saponification: Aliphatic amines are lipophilic bases. Upon contact with skin or ocular tissue, they rapidly saponify cellular lipids, leading to deep, liquefactive necrosis rather than superficial burns[2].

• Hydrolytic Instability: The oxazolidine ring is highly susceptible to moisture-driven hydrolysis. Exposure to ambient humidity triggers ring cleavage, an exothermic process that releases volatile, potentially toxic byproducts (e.g., amino alcohols and aldehydes).

• Sensitization: Repeated trace exposures to primary amines can induce immune-mediated sensitization, resulting in severe allergic dermatitis or asthma-like respiratory responses[2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling bifunctional amine derivatives. The following PPE matrix outlines the required gear and the mechanistic rationale behind each selection[3],[4].

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Heavy-duty Nitrile or Butyl Rubber (>0.4 mm)	Aliphatic amines rapidly permeate thin latex. Nitrile provides a robust, impermeable barrier against lipid-soluble bases.
Eye/Face Protection	Chemical Splash Goggles + Face Shield	Amines cause rapid, irreversible corneal damage. A face shield prevents aerosol impact during exothermic reactions.
Body Protection	Flame-Resistant (FR) Lab Coat or Neoprene Apron	Protects against corrosive splashes and the secondary flammability hazards inherent to the organic framework.
Respiratory	Fume Hood (80-100 fpm) or NIOSH Amine Respirator	Prevents inhalation of volatile hydrolysis byproducts and amine vapors, which act as severe respiratory tract irritants.

Operational Handling & Hydrolysis Prevention

Because 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine is moisture-sensitive, all open chemical handling must be conducted in a controlled environment[4].

Standard operational workflow for moisture-sensitive oxazolidine-amine handling.

Step-by-Step Handling Protocol

• Environmental Verification (Validation Checkpoint): Ensure the fume hood is operating at a face velocity of 80-100 fpm[4]. Causality: Adequate directional airflow is the primary engineering control against volatile amine exposure.

• Inert Atmosphere Setup: Purge the reaction vessel and all transfer lines with dry Nitrogen or Argon. Causality: Ambient moisture triggers oxazolidine ring-opening hydrolysis, degrading the reagent and generating pressure.

• Reagent Transfer: Use a dry, gas-tight syringe or Schlenk line to transfer the chemical. Validation Checkpoint: Observe the syringe tip during transfer; any visible fuming indicates exposure to ambient moisture and premature hydrolysis.

• Post-Transfer Decontamination: Rinse all transfer equipment immediately with a compatible non-polar solvent, followed by a weak acid wash to neutralize residual amine traces.

Emergency Spill Response & Mitigation

In the event of a spill, the primary goals are to prevent inhalation of hydrolysis vapors and to halt the spread of the corrosive liquid[2].

Workflow for emergency spill response and neutralization of oxazolidine-amines.

Chemical Disposal & Exothermic Neutralization Plan

Unused 2-(2-Methyl-1,3-oxazolidin-5-yl)ethan-1-amine cannot be disposed of directly due to its RCRA characteristics of Corrosivity and Toxicity[5]. It must be neutralized into a stable salt prior to waste categorization.

Quantitative Neutralization Parameters

Parameter	Target Value	Mechanistic Rationale
Neutralizing Agent	1M Citric Acid	A weak polyprotic acid prevents the violent exothermic reactions typical of strong mineral acids[6].
Temperature Limit	< 10°C rise	Prevents localized boiling, thermal runaway, and aerosolization of unreacted amine[6].
Target pH	6.0 - 8.0	Ensures complete conversion of the corrosive free amine into a stable, water-soluble salt.
Stirring Rate	300 - 500 RPM	Prevents localized hot spots during the biphasic neutralization process.

Step-by-Step Neutralization Protocol

• Preparation: Place the amine waste in a wide-mouth glass container equipped with a magnetic stir bar inside a fume hood. Submerge a calibrated thermocouple and pH probe into the solution.

• Acid Titration: Begin stirring at 300-500 RPM. Slowly add 1M Citric Acid dropwise[6].

• Thermal Monitoring (Validation Checkpoint): Continuously monitor the thermocouple. If the temperature increases by more than 10°C, halt the acid addition immediately and allow the system to cool to room temperature before proceeding[6].

• pH Verification and Disposal: Continue titration until the pH stabilizes between 6.0 and 8.0. Transfer the neutralized salt solution to a properly labeled hazardous waste container compliant with EPA regulations[5].

References

• Personal Protective Equipment Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies of Sciences, Engineering, and Medicine URL:[Link]

• Learn the Basics of Hazardous Waste Source: United States Environmental Protection Agency (EPA) URL:[Link]

• Diama-Epoxy Patch Part B SAFETY DATA SHEET Source: DiamaPro Systems URL:[Link]

• Introduction - Lab-specific Chemical Hygiene Plan General Laboratory Information Source: University of Cincinnati Environmental Health & Safety URL:[Link]

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